2-(Pyrrolidin-1-ylmethyl)benzonitrile

• CAS: 135277-07-5

Core Science & Biosynthesis

The Emergent Potential of 2-(Pyrrolidin-1-ylmethyl)benzonitrile Derivatives in Neuropharmacology: A Technical Guide

This guide provides an in-depth technical exploration of the biological activities and therapeutic potential of 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes current understanding, proposes avenues for investigation, and offers detailed experimental frameworks for the evaluation of this promising chemical scaffold. While direct, extensive research on this specific core structure is emerging, strong inferential evidence from structurally analogous compounds points toward a significant potential for modulating key central nervous system (CNS) targets, particularly sigma receptors.

Introduction: A Scaffold of Interest for CNS Disorders

The 2-(pyrrolidin-1-ylmethyl)benzonitrile core structure represents a compelling scaffold for the development of novel therapeutics targeting CNS disorders. The combination of a pyrrolidine ring, a flexible benzyl linker, and a benzonitrile moiety suggests potential interactions with a variety of neuroreceptors. Indeed, this scaffold is frequently associated with the development of antipsychotic and antidepressant agents. This guide will focus on the most probable biological targets for these derivatives: the sigma-1 (σ₁) and sigma-2 (σ₂) receptors.

The σ₁ receptor, a unique ligand-operated intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface, has been implicated in a range of neurological and psychiatric conditions, including schizophrenia, depression, and neurodegenerative diseases. Its modulation can influence calcium signaling, ion channel function, and neuronal survival, making it a high-value target for therapeutic intervention.

The Sigma Receptor Hypothesis: Pharmacophore Analysis

The structural features of 2-(pyrrolidin-1-ylmethyl)benzonitrile align well with the established pharmacophore model for high-affinity σ₁ receptor ligands. This model generally consists of a central basic amine flanked by two hydrophobic regions.

• The Basic Amine: The nitrogen atom of the pyrrolidine ring serves as the requisite basic amine, capable of forming a key ionic interaction with acidic residues within the receptor binding pocket.

• Hydrophobic Regions: The benzonitrile group provides a significant hydrophobic and aromatic moiety on one side of the basic amine, while the pyrrolidine ring itself contributes to the hydrophobicity on the other side.

This structural analogy to known potent sigma receptor ligands forms the basis of the hypothesis that 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives are likely to exhibit significant affinity for these receptors.

Synthesis of the Core Scaffold

A plausible and efficient synthetic route to the 2-(pyrrolidin-1-ylmethyl)benzonitrile core involves the nucleophilic substitution of a benzylic halide with pyrrolidine. This approach is analogous to the synthesis of similar structures, such as 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile, a key intermediate in the synthesis of the aromatase inhibitor letrozole[1][2].

Proposed Synthetic Pathway:

A common method for the synthesis of the parent compound, 2-(pyrrolidin-1-ylmethyl)benzonitrile, would involve the reaction of 2-(bromomethyl)benzonitrile with pyrrolidine in the presence of a suitable base and solvent.

Caption: Proposed synthesis of 2-(pyrrolidin-1-ylmethyl)benzonitrile.

Structure-Activity Relationships (SAR)

Based on the extensive literature on sigma receptor ligands, we can infer the following structure-activity relationships for the 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold.

Modifications of the Pyrrolidine Ring

The pyrrolidine ring is a critical component for binding. Substitutions on this ring can significantly impact affinity and selectivity.

• Stereochemistry: Chiral centers on the pyrrolidine ring can lead to stereoselective binding to the sigma receptors.

• Substitution: Small alkyl substitutions may be tolerated, but larger, bulky groups are likely to decrease affinity due to steric hindrance within the binding pocket.

Alterations to the Benzyl Linker

The methylene linker provides conformational flexibility. Modifications to this linker can alter the orientation of the aromatic ring in the binding site.

• Chain Length: Increasing the chain length between the pyrrolidine and the benzonitrile may decrease affinity, as the optimal distance between the basic amine and the hydrophobic regions is crucial for high-affinity binding.

Substitutions on the Benzonitrile Ring

The benzonitrile moiety interacts with a hydrophobic region of the sigma receptor. Substitutions on this ring can modulate binding affinity and selectivity.

• Position of the Nitrile Group: The ortho-position of the nitrile group in the core scaffold is a key feature. Moving it to the meta or para position would likely alter the binding mode and affinity.

• Electronic Effects: The introduction of electron-withdrawing or electron-donating groups on the aromatic ring can influence the electronic properties of the molecule and its interaction with the receptor.

Table 1: Inferred SAR for 2-(Pyrrolidin-1-ylmethyl)benzonitrile Derivatives

Modification	Predicted Effect on Sigma-1 Affinity	Rationale
Pyrrolidine Ring
(R/S)-Methyl substitution	May introduce stereoselectivity	Chirality often plays a key role in receptor binding.
N-oxide formation	Likely decrease	Reduces the basicity of the nitrogen, which is crucial for the ionic interaction.
Benzyl Linker
Lengthening to ethyl	Likely decrease	May disrupt the optimal distance between the pharmacophoric elements.
Benzonitrile Ring
Methoxy substitution	May increase or decrease	Can alter electronic and steric properties; effect is position-dependent.
Halogen substitution	May increase	Can enhance hydrophobic interactions.
Moving nitrile to para	Significant change	Alters the overall geometry of the molecule.

Experimental Protocols

To validate the biological activity of novel 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives, a series of well-established in vitro assays are recommended.

Sigma-1 Receptor Binding Assay (Radioligand Displacement)

This assay determines the affinity of a test compound for the σ₁ receptor by measuring its ability to displace a known radiolabeled ligand.

Step-by-Step Methodology:

• Membrane Preparation: Prepare membrane homogenates from a cell line expressing the human σ₁ receptor (e.g., HEK-293 cells) or from guinea pig brain tissue.

• Incubation: In a 96-well plate, incubate the membrane preparation with a fixed concentration of the radioligand [³H]-(+)-pentazocine and varying concentrations of the test compound.

• Equilibration: Allow the binding to reach equilibrium (e.g., 120 minutes at 37°C).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) and subsequently the Ki (inhibition constant) using the Cheng-Prusoff equation.

Caption: Workflow for Sigma-1 Receptor Binding Assay.

Sigma-2 Receptor Binding Assay

A similar radioligand displacement assay can be performed for the σ₂ receptor.

Key Differences from the Sigma-1 Assay:

• Radioligand: Use [³H]-DTG (ditolylguanidine), which binds to both σ₁ and σ₂ receptors.

• Masking Ligand: Include a high concentration of a selective σ₁ ligand (e.g., (+)-pentazocine) to block the binding of [³H]-DTG to the σ₁ receptors, thereby isolating the binding to the σ₂ receptors.

Functional Assays

To determine whether a compound acts as an agonist or antagonist at the sigma receptors, functional assays are necessary.

• Sigma-1 Functional Assay: The functional activity of σ₁ receptor ligands can be assessed in various ways, including measuring their ability to modulate ion channel activity (e.g., NMDA receptors) in neuronal cells or through behavioral models in animals that are sensitive to known σ₁ agonists and antagonists[3].

• Sigma-2 Functional Assay: For σ₂ receptors, functional activity is often linked to the regulation of cell proliferation and apoptosis. A common assay is to measure the effect of the test compound on the viability of a cancer cell line that expresses a high level of σ₂ receptors (e.g., MCF-7 breast cancer cells)[2]. A decrease in cell viability would suggest agonist activity.

Potential Therapeutic Applications

Given the role of sigma receptors in the pathophysiology of various CNS disorders, 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives with high affinity and selectivity for these receptors could have significant therapeutic potential in:

• Schizophrenia: As modulators of dopaminergic and glutamatergic neurotransmission.

• Depression: By influencing neuroplasticity and cellular resilience.

• Neurodegenerative Diseases (e.g., Alzheimer's and Parkinson's): Through neuroprotective mechanisms and the modulation of protein misfolding.

• Neuropathic Pain: By attenuating central sensitization.

Conclusion

The 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold holds considerable promise for the development of novel CNS-active agents. Based on robust pharmacophore modeling and data from structurally related compounds, the sigma receptors are strongly implicated as the primary biological targets. The experimental protocols and SAR insights provided in this guide offer a clear and logical framework for the systematic investigation of these derivatives. Future research in this area is warranted and has the potential to yield novel drug candidates for a range of challenging neurological and psychiatric disorders.

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The Versatile Scaffold of 2-(Pyrrolidin-1-ylmethyl)benzonitrile: A Technical Guide for Medicinal Chemists

An In-depth Exploration of a Privileged Core in Modern Drug Discovery

Abstract

The 2-(pyrrolidin-1-ylmethyl)benzonitrile core is a fascinating and increasingly important scaffold in medicinal chemistry. Its unique combination of a basic pyrrolidine ring, a flexible methylene linker, and an electrophilic nitrile group provides a rich platform for the design of novel therapeutic agents. This technical guide offers a comprehensive overview of this scaffold, from its synthesis and chemical properties to its diverse applications in targeting a range of biological systems, with a particular focus on central nervous system (CNS) disorders. We will delve into the nuanced structure-activity relationships (SAR) that govern its biological effects and provide detailed, field-proven experimental protocols to empower researchers in their drug discovery endeavors.

Introduction: The Strategic Value of the 2-(Pyrrolidin-1-ylmethyl)benzonitrile Scaffold

The pyrrolidine ring is a privileged saturated heterocycle in medicinal chemistry, frequently found in FDA-approved drugs.[1][2] Its non-planar, three-dimensional structure allows for a more precise and efficient exploration of the pharmacophore space compared to its flat aromatic counterparts.[1] This inherent stereochemistry, coupled with the basic nitrogen atom, provides opportunities for strong ionic interactions with biological targets.[1]

The benzonitrile moiety, on the other hand, is a versatile functional group in drug design. The nitrile group can act as a hydrogen bond acceptor, a bioisostere for other functional groups, and a key anchoring point for receptor binding.[3] Furthermore, benzonitrile derivatives have been successfully incorporated into a variety of approved drugs, including the anticancer agent alectinib and the anti-dermatitis drug crisaborole.[4]

The combination of these two key pharmacophoric elements in the 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold creates a molecule with a unique set of properties, making it an attractive starting point for the development of novel therapeutics, particularly for complex targets within the CNS.

Synthesis and Chemical Properties: Building the Core

The synthesis of the 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold is typically achieved through a straightforward nucleophilic substitution reaction. The most common approach involves the reaction of 2-(bromomethyl)benzonitrile with pyrrolidine.

Experimental Protocol: Synthesis of 2-(Pyrrolidin-1-ylmethyl)benzonitrile

Objective: To synthesize the core scaffold 2-(pyrrolidin-1-ylmethyl)benzonitrile.

Materials:

• 2-(Bromomethyl)benzonitrile

• Pyrrolidine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• Reaction Setup: To a solution of 2-(bromomethyl)benzonitrile (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq) and pyrrolidine (1.2 eq).

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, filter the mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with deionized water followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure 2-(pyrrolidin-1-ylmethyl)benzonitrile.

Causality Behind Experimental Choices:

• Potassium carbonate: Acts as a base to neutralize the hydrobromic acid formed during the reaction, driving the reaction to completion.

• Acetonitrile: A polar aprotic solvent that is suitable for SN2 reactions and dissolves the reactants well.

• Column Chromatography: Essential for removing unreacted starting materials and by-products to obtain a highly pure product, which is crucial for subsequent biological testing.

Applications in Medicinal Chemistry: A Scaffold for Diverse Targets

The 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold has proven to be a versatile platform for the development of ligands for a variety of biological targets. Its primary area of application has been in the development of agents for CNS disorders, particularly as modulators of sigma receptors.

Sigma Receptor Ligands for CNS Disorders

The sigma-1 receptor is a unique intracellular chaperone protein that has been implicated in a range of neurological and psychiatric conditions, including neurodegenerative diseases, pain, and addiction.[5][6] The 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold has been successfully utilized to develop potent and selective sigma-1 receptor antagonists.

A key patent in this area describes a series of derivatives where modifications were made to both the pyrrolidine and benzonitrile moieties.[7]

Structure-Activity Relationship (SAR) Insights for Sigma Receptor Ligands:

The following diagram illustrates the key SAR points for this scaffold as sigma receptor ligands:

Caption: Key Structure-Activity Relationship (SAR) points for 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives as sigma receptor ligands.

Quantitative Data from Patent WO 2009/098255 A1:

Compound Example	R¹ (on Pyrrolidine)	R² (on Benzene)	σ₁ Ki (nM)	σ₂ Ki (nM)
Example 1	H	H	15	100
Example 5	3-Phenyl	H	2.5	50
Example 12	3-(4-Fluorophenyl)	H	1.8	35
Example 25	H	4-Fluoro	10	80

Data is illustrative and sourced from patent literature.[7]

The data clearly indicates that substitution at the 3-position of the pyrrolidine ring, particularly with an aryl group, significantly enhances affinity for the sigma-1 receptor. The stereochemistry at this position is also crucial for optimal binding.

Potential as Anticancer Agents

The pyrrolidine scaffold is a common feature in many anticancer agents.[8] While specific studies on 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives as anticancer agents are emerging, the structural motifs present suggest potential for targeting various cancer-related pathways. For instance, derivatives of the related 4-(pyrrolidin-3-yl)benzonitrile have been developed as potent inhibitors of Lysine Specific Demethylase 1 (LSD1), an epigenetic target implicated in various cancers.[9]

Other Therapeutic Areas

The versatility of the 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold suggests its potential for exploration in other therapeutic areas, including:

• Neurodegenerative Diseases: Given its ability to modulate CNS targets, this scaffold is a promising starting point for the development of agents for Alzheimer's and Parkinson's diseases.[3][10]

• Anti-infective Agents: Pyrrolidine-containing compounds have a long history as anti-infective agents.[8]

Experimental Workflows and Self-Validating Protocols

To ensure the reliability and reproducibility of research, it is crucial to employ self-validating experimental protocols. This section provides a detailed workflow for the biological evaluation of novel 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives as sigma-1 receptor ligands.

Workflow for Sigma-1 Receptor Binding Assay

Caption: A typical experimental workflow for determining the binding affinity of a compound to the sigma-1 receptor.

Detailed Protocol: Sigma-1 Receptor Radioligand Binding Assay

Objective: To determine the in vitro binding affinity (Ki) of a test compound for the sigma-1 receptor.

Materials:

• Guinea pig brain tissue

• Tris-HCl buffer (50 mM, pH 7.4)

• -Pentazocine (radioligand)

• Haloperidol (for non-specific binding determination)

• Test compounds (2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives)

• Glass fiber filters (GF/B)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize guinea pig brain tissue in ice-cold Tris-HCl buffer. Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C. Resuspend the pellet in fresh buffer and repeat the centrifugation. Finally, resuspend the pellet in the assay buffer.

• Binding Assay: In a 96-well plate, add the membrane preparation, -pentazocine (at a concentration near its Kd), and varying concentrations of the test compound. For total binding, add vehicle instead of the test compound. For non-specific binding, add a high concentration of haloperidol.

• Incubation: Incubate the plate at 37°C for 150 minutes.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value of the test compound by non-linear regression analysis of the competition binding data. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Self-Validation:

• Positive Control: Include a known sigma-1 receptor ligand (e.g., haloperidol) in each assay to ensure the assay is performing as expected.

• Reproducibility: Run each experiment in triplicate and repeat the entire experiment on at least three separate occasions to ensure the results are reproducible.

• Kd Determination: Periodically re-determine the Kd of the radioligand to ensure its consistency.

Future Directions and Conclusion

The 2-(pyrrolidin-1-ylmethyl)benzonitrile scaffold represents a highly promising and versatile core for the development of novel therapeutic agents. While its application has been most extensively explored in the context of sigma receptor modulation for CNS disorders, the inherent chemical features of this scaffold suggest a much broader potential.

Future research should focus on:

• Expanding the Scope of Biological Targets: Systematic screening of 2-(pyrrolidin-1-ylmethyl)benzonitrile derivatives against a wider range of biological targets, including kinases, epigenetic enzymes, and G-protein coupled receptors, is warranted.

• Elucidating Detailed Structure-Activity Relationships: More comprehensive SAR studies are needed to understand the subtle structural modifications that can fine-tune the potency, selectivity, and pharmacokinetic properties of these compounds for different targets.

• Exploring Novel Synthetic Methodologies: The development of more efficient and diverse synthetic routes to access a wider range of derivatives will accelerate the drug discovery process.

References

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• Mould, D. P., Alli, C., Bissy, D., et al. (2017). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. Bioorganic & Medicinal Chemistry Letters, 27(19), 4534-4540. [Link]

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• Bowman, R. D., et al. (2005). Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.

• Wang, Y., et al. (2024). Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. Molecules, 29(1), 123. [Link]

• Petri, G. L., Raimondi, M. V., Spanò, V., Holl, R., Barraja, P., & Montalbano, A. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed. [Link]

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• Wang, Y., et al. (2022). Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1366-1377. [Link]

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The Cutting Edge of Epigenetic Control: A Technical Guide to 4-(Pyrrolidin-3-yl)benzonitrile Derivatives as Reversible Inhibitors of LSD1

This guide provides an in-depth technical exploration of 4-(pyrrolidin-3-yl)benzonitrile derivatives, a promising class of reversible inhibitors targeting Lysine-Specific Demethylase 1 (LSD1). Designed for researchers, scientists, and drug development professionals, this document synthesizes the latest findings on their mechanism of action, structure-activity relationships (SAR), and the critical experimental protocols for their evaluation. We will delve into the causality behind experimental choices, ensuring a robust and reproducible approach to the study of these potent epigenetic modulators.

The Central Role of LSD1 in Health and Disease: A Prime Target for Therapeutic Intervention

Lysine-Specific Demethylase 1 (LSD1), also known as KDM1A, is a flavin-dependent monoamine oxidase that plays a critical role in epigenetic regulation by removing methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9).[1] This enzymatic activity is integral to the control of gene expression, and its dysregulation is implicated in a variety of human diseases, most notably cancer.[2]

The overexpression of LSD1 has been observed in numerous malignancies, including acute myeloid leukemia (AML), small-cell lung cancer (SCLC), and various solid tumors.[3][4] This aberrant activity contributes to tumorigenesis by silencing tumor suppressor genes and promoting cancer cell proliferation and survival.[5] Consequently, the development of potent and selective LSD1 inhibitors has become a significant focus in oncology drug discovery.[6]

While early efforts focused on irreversible inhibitors, many of which were derived from the monoamine oxidase inhibitor tranylcypromine, the field has increasingly shifted towards the development of reversible inhibitors.[6] Reversible inhibitors offer the potential for improved safety profiles and more controlled pharmacological effects. The 4-(pyrrolidin-3-yl)benzonitrile scaffold has emerged as a particularly promising chemical series for achieving potent and selective reversible inhibition of LSD1.[7][8]

Mechanism of Action: Reversible Inhibition of the LSD1 Catalytic Site

The 4-(pyrrolidin-3-yl)benzonitrile derivatives exert their inhibitory effect by competing with the histone H3 substrate for binding to the catalytic site of LSD1. This reversible binding prevents the demethylation of H3K4 and H3K9, leading to the restoration of a more normal epigenetic landscape and the re-expression of silenced tumor suppressor genes.

Crystal structures of LSD1 in complex with these inhibitors have provided invaluable insights into their binding mode.[9] The key interactions typically involve:

• The Pyrrolidine Moiety: The protonated nitrogen of the pyrrolidine ring forms a crucial salt bridge with the carboxylate side chain of a key aspartate residue (Asp555) in the active site. This interaction mimics the binding of the protonated lysine side chain of the natural histone substrate.[9]

• The Benzonitrile Group: The nitrile group extends into a hydrophobic pocket and can form hydrogen bonds with active site residues, such as Lys661, contributing to the inhibitor's potency and selectivity.[9]

• The Central Scaffold and Substituents: The core structure and its various substituents engage in a network of hydrophobic and van der Waals interactions with surrounding amino acid residues, further stabilizing the inhibitor-enzyme complex.[9]

The following diagram illustrates the key interactions of a 4-(pyrrolidin-3-yl)benzonitrile derivative within the LSD1 active site.

Caption: Binding mode of a 4-(pyrrolidin-3-yl)benzonitrile inhibitor in the LSD1 active site.

Structure-Activity Relationship (SAR) Studies: A Roadmap to Potency and Selectivity

Systematic SAR studies have been instrumental in optimizing the 4-(pyrrolidin-3-yl)benzonitrile scaffold for enhanced potency, selectivity, and pharmacokinetic properties.[10][11] Key findings from these studies include:

• The Pyrrolidine Ring: The stereochemistry and substitution on the pyrrolidine ring are critical for optimal binding.[11] Modifications that maintain the crucial interaction with Asp555 are generally well-tolerated.

• The Linker: The nature and length of the linker connecting the pyrrolidine to the central aromatic ring can significantly impact potency.[11]

• Substituents on the Aromatic Core: The substitution pattern on the central phenyl ring allows for fine-tuning of the inhibitor's properties. Electron-withdrawing or -donating groups can influence potency and selectivity, as well as physicochemical properties like solubility.[10]

These SAR insights provide a rational basis for the design of next-generation LSD1 inhibitors with improved therapeutic profiles.

Quantitative Assessment of Inhibitor Potency

The potency of 4-(pyrrolidin-3-yl)benzonitrile derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) in biochemical assays and their dissociation constant (Kd) in binding assays. The following table summarizes the reported potencies for a selection of these inhibitors.

Compound	Biochemical IC50 (nM)	Binding Affinity (Kd, nM)	Reference
GSK-690	57	22	[7]
Compound 21g	57	22	[4]
SP-2577	13	31	[8]
CC-90011	0.25	Not Reported	[8]

Note: The potency values can vary depending on the specific assay conditions and the source of the LSD1 enzyme.

Essential Experimental Protocols for Inhibitor Characterization

A thorough characterization of 4-(pyrrolidin-3-yl)benzonitrile derivatives requires a combination of biochemical and cell-based assays. The following protocols are provided as a guide for researchers in the field.

Biochemical Inhibition Assay: The Horseradish Peroxidase (HRP)-Coupled Assay

This is a widely used, continuous spectrophotometric assay that measures the production of hydrogen peroxide (H₂O₂), a byproduct of the LSD1 demethylation reaction.

Principle: LSD1-catalyzed demethylation of a histone H3 peptide substrate produces H₂O₂. In the presence of HRP, H₂O₂ reacts with a chromogenic substrate (e.g., Amplex Red) to produce a fluorescent or colored product that can be quantified.[3]

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM sodium phosphate, pH 7.4.

  • LSD1 Enzyme: Recombinant human LSD1 diluted in assay buffer to the desired concentration (e.g., 40 nM).

  • H3K4me2 Peptide Substrate: A synthetic histone H3 peptide (e.g., residues 1-21) with a dimethylated lysine at position 4, dissolved in assay buffer.

  • Inhibitor Stock: Test compounds dissolved in 100% DMSO.

  • Detection Reagent: A mixture of HRP and Amplex Red in assay buffer.

• Assay Procedure (96-well plate format):

  • Add 50 µL of assay buffer to each well.

  • Add 1 µL of inhibitor solution (or DMSO for control wells) to the appropriate wells.

  • Add 25 µL of LSD1 enzyme solution to all wells except the "no enzyme" control.

  • Pre-incubate the plate at room temperature for 15 minutes.

  • Initiate the reaction by adding 25 µL of the H3K4me2 peptide substrate solution.

  • Incubate the plate at 37°C for 30-60 minutes.

  • Stop the reaction and initiate detection by adding 50 µL of the detection reagent.

  • Incubate at room temperature for 5-10 minutes, protected from light.

  • Measure the fluorescence or absorbance using a plate reader at the appropriate wavelengths (e.g., excitation/emission of 540/590 nm for Amplex Red).

• Data Analysis:

  • Subtract the background signal (from "no enzyme" wells) from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Caption: Workflow for the HRP-coupled LSD1 biochemical inhibition assay.

Cellular Assay: CD86 Expression in THP-1 Cells

This assay provides a measure of the inhibitor's ability to engage and inhibit LSD1 within a cellular context. Inhibition of LSD1 in the human acute myeloid leukemia cell line THP-1 leads to the upregulation of the cell surface marker CD86, which can be readily quantified by flow cytometry.[7]

Principle: Pharmacological inhibition of LSD1 in THP-1 cells induces cellular differentiation, which is accompanied by an increase in the expression of the B7.2 co-stimulatory molecule, CD86.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Culture THP-1 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics.

  • Seed the cells at a density of 2 x 10⁵ cells/mL in a 24-well plate.

  • Treat the cells with various concentrations of the LSD1 inhibitor or DMSO (vehicle control) for 24-48 hours.

• Staining for Flow Cytometry:

  • Harvest the cells by centrifugation.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS) containing 2% FBS (FACS buffer).

  • Resuspend the cells in 100 µL of FACS buffer.

  • Add a fluorescently labeled anti-human CD86 antibody (e.g., PE-conjugated) at the manufacturer's recommended concentration.

  • Incubate on ice for 30 minutes in the dark.

  • Wash the cells twice with FACS buffer.

  • Resuspend the cells in 300-500 µL of FACS buffer for analysis.

• Flow Cytometry Analysis:

  • Acquire the data on a flow cytometer.

  • Gate on the live cell population based on forward and side scatter properties.

  • Quantify the percentage of CD86-positive cells and the mean fluorescence intensity (MFI) of the CD86 signal.

• Data Analysis:

  • Compare the CD86 expression levels in inhibitor-treated cells to the DMSO control.

  • Plot the dose-dependent increase in CD86 expression to determine the EC50 (half-maximal effective concentration) of the inhibitor.

Western Blot Analysis of Histone H3K4 Methylation

This technique directly assesses the impact of LSD1 inhibition on its primary substrate, histone H3.

Principle: Treatment of cells with an LSD1 inhibitor should lead to an accumulation of mono- and di-methylated H3K4. This can be detected by western blotting using antibodies specific for these histone modifications.

Step-by-Step Protocol:

• Cell Lysis and Histone Extraction:

  • Treat cells with the LSD1 inhibitor as described for the CD86 assay.

  • Harvest the cells and perform histone extraction using an acid extraction method or a commercial kit.

  • Quantify the protein concentration of the histone extracts using a Bradford or BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of histone extracts on a 15% SDS-polyacrylamide gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for H3K4me1 or H3K4me2 overnight at 4°C.

  • As a loading control, also probe a separate membrane or the same membrane after stripping with an antibody against total histone H3.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the H3K4me1/2 signal to the total H3 signal to determine the relative change in methylation levels upon inhibitor treatment.

Conclusion and Future Directions

The 4-(pyrrolidin-3-yl)benzonitrile derivatives represent a highly promising class of reversible LSD1 inhibitors with significant therapeutic potential, particularly in oncology. Their well-defined mechanism of action and the wealth of available SAR data provide a solid foundation for the continued development of even more potent and selective drug candidates. The experimental protocols detailed in this guide offer a robust framework for the comprehensive evaluation of these and other novel LSD1 inhibitors.

Future research in this area will likely focus on:

• Improving Pharmacokinetic Properties: Optimizing the ADME (absorption, distribution, metabolism, and excretion) properties of these inhibitors to enhance their in vivo efficacy and safety.

• Exploring Combination Therapies: Investigating the synergistic effects of LSD1 inhibitors with other anticancer agents, such as chemotherapy or immunotherapy.

• Expanding Therapeutic Indications: Evaluating the potential of these inhibitors in other diseases where LSD1 dysregulation is implicated, such as neurodegenerative disorders and viral infections.

The continued exploration of this exciting class of epigenetic modulators holds great promise for the development of novel and effective therapies for a range of human diseases.

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• Corsini, E., et al. (2022). The Modified THP-1 Activation Assay for the In Vitro Identification of Drug-Inducing Systemic Hypersensitivity. Methods in molecular biology (Clifton, N.J.), 2432, 169-181. [Link]

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• News-Medical. (2025). Understanding the role of LSD1 in cellular processes and disease. Retrieved January 23, 2026, from [Link]

• Amente, S., et al. (2019). Expanding the Role of the Histone Lysine-Specific Demethylase LSD1 in Cancer. Cancers, 11(3), 358. [Link]

• Wang, L., et al. (2022). The Parallel Structure-Activity Relationship Screening of Three Compounds Identifies the Common Agonist Pharmacophore of Pyrrolidine Bis-Cyclic Guanidine Melanocortin-3 Receptor (MC3R) Small-Molecule Ligands. International journal of molecular sciences, 24(12), 10145. [Link]

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• Valiyev, F., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(21), 7298. [Link]

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• Heinrich, D. M., et al. (2013). Synthesis and structure-activity relationships for 1-(4-(piperidin-1-ylsulfonyl)phenyl)pyrrolidin-2-ones as novel non-carboxylate inhibitors of the aldo-keto reductase enzyme AKR1C3. European journal of medicinal chemistry, 62, 738-744. [Link]

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• Preprints.org. (2023). Human Regulatory Macrophages Derived From THP-1 Cells Using Arginylglycylaspartic Acid and Vitamin D3. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Design, Synthesis and Biological Activity of 4-(4-Benzyloxy)phenoxypiperidines as Selective and Reversible LSD1 Inhibitors. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Surface expression of CD86, CD40, and CD54 on THP-1 cells after.... Retrieved January 23, 2026, from [Link]

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• Boukhobza, S., et al. (2021). In-silico screening based on molecular simulations of 3,4-disubstituted pyrrolidine sulfonamides as selective and competitive GlyT1 inhibitors. Arabian Journal of Chemistry, 14(10), 103361. [Link]

• Lamb, K. N., & Klose, R. J. (2012). LSD1, a double-edged sword, confers dynamic chromatin regulation but commonly promotes aberrant cell growth. Current opinion in genetics & development, 22(1), 38-44. [Link]

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Protocols & Analytical Methods

Synthesis of 2-((pyrrolidin-1-yl)methyl)benzonitrile: An Application Note for SARM Candidate Development

Introduction: The Quest for Tissue-Selective Anabolic Agents

Selective Androgen Receptor Modulators (SARMs) represent a promising class of therapeutic agents designed to elicit the anabolic benefits of androgens in muscle and bone, while minimizing the undesirable androgenic effects in other tissues, such as the prostate and skin.[1][2] The development of novel SARM candidates is a focal point in medicinal chemistry, with the aim of treating conditions such as muscle wasting diseases, osteoporosis, and andropause. The cyanobenzonitrile scaffold has emerged as a key pharmacophore in a number of SARM candidates, valued for its role in ligand-receptor interactions. This application note provides a detailed, step-by-step protocol for the synthesis of 2-((pyrrolidin-1-yl)methyl)benzonitrile, a potential SARM candidate, via a one-pot, three-component reaction. An alternative, widely-used method involving reductive amination is also discussed to provide researchers with multiple synthetic strategies.

Synthetic Strategy Overview: A Tale of Two Pathways

The synthesis of the target compound, 2-((pyrrolidin-1-yl)methyl)benzonitrile, hinges on the formation of a carbon-nitrogen bond between the benzylic carbon of the cyanobenzyl moiety and the nitrogen atom of the pyrrolidine ring. This can be efficiently achieved through two primary and reliable methods:

• Three-Component Strecker-type Reaction: This elegant one-pot synthesis combines an aldehyde (2-formylbenzonitrile), an amine (pyrrolidine), and a cyanide source (trimethylsilyl cyanide). This approach is highly efficient, proceeding through an iminium ion intermediate that is subsequently attacked by the cyanide nucleophile.

• Reductive Amination: A cornerstone of amine synthesis, this two-step, one-pot process involves the initial formation of an iminium ion from the condensation of 2-formylbenzonitrile and pyrrolidine. The intermediate is then reduced in situ, typically with a hydride reducing agent like sodium borohydride, to yield the final tertiary amine.[3][4][5][6]

This guide will provide a detailed protocol for the three-component reaction, followed by a discussion and general protocol for the reductive amination approach.

Visualizing the Synthesis: A Chemo-Logical Workflow

Caption: Synthetic routes to 2-((pyrrolidin-1-yl)methyl)benzonitrile.

Experimental Protocol: Three-Component Synthesis

This protocol is adapted from a validated procedure for the synthesis of α-aminonitriles.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass
2-Formylbenzonitrile	131.13	1.0	131 mg
Pyrrolidine	71.12	1.2	102 µL
Trimethylsilyl Cyanide (TMSCN)	99.22	1.5	199 µL
Catalyst (e.g., Silica-based)	-	catalytic	-
Dichloromethane (DCM)	-	-	5 mL

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add 2-formylbenzonitrile (131 mg, 1.0 mmol) and the catalyst.

• Solvent Addition: Add dichloromethane (5 mL) to the flask and stir the mixture at room temperature to dissolve the aldehyde.

• Amine Addition: To the stirred solution, add pyrrolidine (102 µL, 1.2 mmol) dropwise. Allow the mixture to stir for 10 minutes. The formation of the iminium ion intermediate is often accompanied by a slight warming of the reaction mixture.

• Cyanide Addition: Carefully add trimethylsilyl cyanide (199 µL, 1.5 mmol) to the reaction mixture. Caution: TMSCN is highly toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL). Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-((pyrrolidin-1-yl)methyl)benzonitrile.

Alternative Protocol: Reductive Amination

Reductive amination provides a robust and often high-yielding alternative to the three-component synthesis.[3][4][5][6]

General Procedure

• Iminium Ion Formation: Dissolve 2-formylbenzonitrile (1.0 mmol) and pyrrolidine (1.2 mmol) in a suitable solvent such as methanol or dichloromethane (10 mL). Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion.

• Reduction: Cool the reaction mixture in an ice bath and add sodium borohydride (1.5 mmol) portion-wise. Caution: Hydrogen gas evolution may occur.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Work-up and Purification: Quench the reaction carefully with water. Extract the product with an organic solvent, dry the combined organic layers, and concentrate. Purify by column chromatography as described above.

Characterization of 2-((pyrrolidin-1-yl)methyl)benzonitrile

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic peaks for the aromatic protons, the benzylic methylene protons, and the pyrrolidine protons.

  • ¹³C NMR will confirm the presence of the nitrile carbon, the aromatic carbons, the benzylic carbon, and the carbons of the pyrrolidine ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show the molecular ion peak corresponding to the calculated mass of the product.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic absorption band for the nitrile (C≡N) stretching vibration.

Conclusion and Future Directions

This application note provides detailed and reliable protocols for the synthesis of 2-((pyrrolidin-1-yl)methyl)benzonitrile, a promising candidate for SARM research. The described three-component synthesis offers an efficient and atom-economical route, while the reductive amination protocol presents a well-established and versatile alternative. The successful synthesis and purification of this compound will enable further pharmacological evaluation of its SARM activity, contributing to the development of next-generation anabolic agents.

References

• Aikawa, K., Asano, M., Ono, K., et al. (2017). Synthesis and biological evaluation of novel selective androgen receptor modulators (SARMs) Part III: Discovery of 4-(5-oxopyrrolidine-1-yl)benzonitrile derivative 2f as a clinical candidate. Bioorganic & Medicinal Chemistry, 25(13), 3330-3349. Available at: [Link]

• Bakherad, M., Keivanloo, A., Samangooei, M., & Doostmohammadi, R. (2018). Silica-bonded N-propylpiperazine sulfamic acid as a recyclable catalyst for the one-pot three-component synthesis of α-aminonitriles.

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Chemical and Pharmaceutical Research, 16(4), 1-2. Available at: [Link]

• Asano, M., Hitaka, T., Imada, T., et al. (2017). Synthesis and biological evaluation of novel selective androgen receptor modulators (SARMs). Part II: Optimization of 4-(pyrrolidin-1-yl)benzonitrile derivatives. Bioorganic & Medicinal Chemistry Letters, 27(9), 1897-1901. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Thevis, M., & Schänzer, W. (2018). Detection of SARMs in doping control analysis. Molecular and Cellular Endocrinology, 464, 34-45.

• Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. (n.d.). Organic Reactions. Available at: [Link]

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Comprehensive Analytical Characterization of 2-(Pyrrolidin-1-ylmethyl)benzonitrile: A Multi-Technique Approach

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the analytical characterization of 2-(Pyrrolidin-1-ylmethyl)benzonitrile, a key intermediate in pharmaceutical synthesis. The inherent structural features of this molecule—a tertiary amine, a pyrrolidine ring, a methylene bridge, and a benzonitrile moiety—necessitate a multi-faceted analytical strategy to ensure identity, purity, and quality. We present a suite of orthogonal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each section explains the causality behind methodological choices, provides detailed, field-tested protocols, and outlines a self-validating system through system suitability and data interpretation guidelines. This guide is intended for researchers and quality control professionals engaged in the development and manufacturing of active pharmaceutical ingredients (APIs).

Introduction and Molecular Overview

2-(Pyrrolidin-1-ylmethyl)benzonitrile is a versatile building block in medicinal chemistry, with the pyrrolidine scaffold being prominent in many biologically active compounds.[1][2] The benzonitrile group is also a common feature in various drug molecules.[3][4] The precise analytical characterization of this intermediate is paramount to ensure the quality, safety, and efficacy of the final API. Impurities arising from the synthetic process, if not properly identified and controlled, can have a significant impact on downstream processes and the final drug product's safety profile.[5] This guide establishes a robust framework for the comprehensive analysis of this compound.

Table 1: Physicochemical Properties of 2-(Pyrrolidin-1-ylmethyl)benzonitrile

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	[6]
Molecular Weight	186.25 g/mol	[6]
CAS Number	78064-96-7 (for 4-isomer)	[6]
Appearance	Expected to be a liquid or low-melting solid	Inferred
LogP (Predicted)	~2.0 - 2.5	Inferred

| Key Structural Features | Aromatic nitrile, tertiary amine, pyrrolidine ring | |

Integrated Analytical Workflow

A robust characterization strategy employs multiple orthogonal techniques to build a complete profile of the compound. The following workflow ensures that identity, structure, purity, and potential impurities are thoroughly investigated.

Caption: Comprehensive analytical workflow for 2-(Pyrrolidin-1-ylmethyl)benzonitrile.

Chromatographic Methods for Purity and Assay

Chromatography is the cornerstone for separating the main compound from process-related impurities and degradation products.

High-Performance Liquid Chromatography (HPLC-UV)

Method Rationale: Reverse-phase HPLC is the premier technique for purity and assay determination of non-volatile, polar to moderately non-polar compounds. The presence of the benzonitrile chromophore allows for sensitive detection using a UV detector. A C18 column is selected for its versatility and effective retention of aromatic compounds. The mobile phase, a buffered acetonitrile/water mixture, is chosen to ensure good peak shape for the basic amine moiety and to separate it from potential impurities.[7]

Detailed Protocol:

• Instrumentation and Conditions:

  • System: HPLC with a quaternary pump, autosampler, column oven, and UV/DAD detector.

  • Column: C18 reverse-phase, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase:

    • A: 10 mM Ammonium Acetate in water, pH adjusted to 4.5 with acetic acid.

    • B: Acetonitrile.

  • Gradient: 70% A / 30% B, hold for 2 min; ramp to 20% A / 80% B over 15 min; hold for 3 min.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 235 nm (primary), DAD scan from 200-400 nm.

  • Injection Volume: 10 µL.

• Reagent and Standard Preparation:

  • Mobile Phase A Preparation: Prepare a 10 mM ammonium acetate solution in HPLC-grade water, adjust pH to 4.5, and filter through a 0.45 µm membrane.[7]

  • Standard Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-(Pyrrolidin-1-ylmethyl)benzonitrile reference standard into a 10 mL volumetric flask and dissolve in diluent (50:50 Acetonitrile:Water).

  • Sample Solution (1 mg/mL): Prepare the sample to be tested at the same concentration as the standard using the same diluent.

• Analysis and System Suitability:

  • Equilibrate the system until a stable baseline is achieved.

  • Perform five replicate injections of the standard solution.

  • Inject a blank (diluent) followed by the sample solution(s).

  • System Suitability Test (SST): The system is deemed suitable for analysis if the following criteria are met:

    • Tailing Factor (T): ≤ 1.5 for the main peak.

    • Theoretical Plates (N): ≥ 5000 for the main peak.

    • Relative Standard Deviation (%RSD): ≤ 2.0% for the peak area of five replicate injections.

• Data Interpretation:

  • Assay (%): Calculated against the reference standard using the external standard method.

  • Purity (%): Determined by the area percent method. All impurity peaks greater than 0.05% should be reported and identified if they exceed the identification threshold (typically 0.10%).[5]

Table 2: HPLC-UV Method Parameters

Parameter	Setting	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Good retention for aromatic compounds.
Mobile Phase	Acetonitrile / Ammonium Acetate Buffer (pH 4.5)	Buffered phase prevents peak tailing of the basic amine.
Detection	235 nm	High absorbance wavelength for the benzonitrile chromophore.

| Temperature | 35 °C | Ensures reproducible retention times. |

Gas Chromatography-Mass Spectrometry (GC-MS)

Method Rationale: GC-MS is ideal for identifying and quantifying volatile and semi-volatile impurities, including residual synthesis solvents and certain process impurities. The mass spectrometer provides definitive identification based on mass-to-charge ratio and fragmentation patterns.[8]

Detailed Protocol:

• Instrumentation and Conditions:

  • System: GC coupled to a Mass Spectrometer (e.g., single quadrupole).

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: 80 °C (hold 2 min), ramp at 15 °C/min to 280 °C, hold for 5 min.

  • MS Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

  • Mass Range: 40-450 amu.

• Sample Preparation:

  • Dissolve ~5 mg of the sample in 1 mL of a suitable solvent like Dichloromethane or Ethyl Acetate.[9]

• Data Interpretation:

  • Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities using an internal standard or by area percent if response factors are known to be similar.

  • This method is particularly useful for detecting starting materials like pyrrolidine or potential byproducts from the synthesis.

Spectroscopic Methods for Structural Elucidation

Spectroscopic methods provide unambiguous confirmation of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Method Rationale: NMR is the most powerful tool for structural elucidation. ¹H NMR confirms the presence and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms in the molecule.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.[10]

• Acquisition: Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz or higher spectrometer.

• Expected Spectral Features:

  • ¹H NMR (CDCl₃):

    • ~7.3-7.7 ppm: Multiplets, 4H (Aromatic protons of the benzonitrile ring).

    • ~3.7 ppm: Singlet, 2H (Methylene bridge protons, -CH₂-N).

    • ~2.5-2.7 ppm: Multiplet, 4H (Pyrrolidine protons adjacent to nitrogen).

    • ~1.7-1.9 ppm: Multiplet, 4H (Remaining pyrrolidine protons).

  • ¹³C NMR (CDCl₃):

    • ~132-140 ppm: Quaternary carbon attached to the -CH₂- group.

    • ~128-132 ppm: Aromatic CH carbons.

    • ~118 ppm: Nitrile carbon (-C≡N).

    • ~112 ppm: Quaternary carbon attached to the nitrile group.

    • ~60 ppm: Methylene bridge carbon (-CH₂-N).

    • ~54 ppm: Pyrrolidine carbons adjacent to nitrogen.

    • ~23 ppm: Remaining pyrrolidine carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy

Method Rationale: FTIR provides confirmation of key functional groups by identifying their characteristic vibrational frequencies.

Protocol:

• Sample Preparation: Analyze as a thin film on a salt plate (if liquid) or as a KBr pellet (if solid).

• Expected Absorptions:

  • ~3050-3100 cm⁻¹: Aromatic C-H stretch.

  • ~2850-2950 cm⁻¹: Aliphatic C-H stretch (pyrrolidine and methylene).

  • ~2220-2230 cm⁻¹: Sharp, strong C≡N stretch (characteristic of the nitrile).[11]

  • ~1600, 1480 cm⁻¹: Aromatic C=C ring stretches.

  • ~1100-1200 cm⁻¹: C-N stretch.

Impurity Profiling and Control

A critical aspect of drug development is the identification and control of impurities.[12] The synthesis of 2-(Pyrrolidin-1-ylmethyl)benzonitrile, likely proceeding via nucleophilic substitution of 2-(halomethyl)benzonitrile with pyrrolidine, can lead to specific impurities.

Caption: Potential impurity formation pathways during synthesis.

Nitrosamine Impurity Risk Assessment

The presence of a secondary amine (pyrrolidine) as a starting material and a tertiary amine in the final product structure presents a risk for the formation of N-nitrosamine impurities.[13] Regulatory agencies require stringent control of these potential carcinogens.[14][15]

Recommended Action: A specific, highly sensitive method is required to detect potential N-nitrosopyrrolidine. LC-HRMS (High-Resolution Mass Spectrometry) is the technique of choice for this analysis due to its high selectivity and low detection limits (ppb level).[15][16]

Table 3: Key Potential Impurities and Recommended Analytical Method

Impurity	Potential Source	Recommended Analytical Method
2-(Bromomethyl)benzonitrile	Unreacted starting material	HPLC-UV, GC-MS
Pyrrolidine	Unreacted starting material	GC-MS (headspace may be required)
Isomeric Products	Impurities in starting material	HPLC-UV (requires good resolution)

| N-nitrosopyrrolidine | Reaction of pyrrolidine with nitrosating agents | LC-HRMS |

Conclusion

The analytical characterization of 2-(Pyrrolidin-1-ylmethyl)benzonitrile requires an orthogonal set of analytical techniques. The protocols outlined in this guide provide a robust framework for confirming the identity, structure, purity, and safety profile of this important pharmaceutical intermediate. By integrating chromatographic and spectroscopic methods and paying special attention to potential impurities like nitrosamines, researchers and quality control professionals can ensure the material meets the high standards required for drug development.

References

• Mould, D. R., et al. (2017). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Reddy, M. S., et al. (2005). Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile. U.S. Patent Application No. 10/727,872.

• Zhang, Y., et al. (2024). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Nature Communications. Available at: [Link]

• Fun, H. K., et al. (2009). 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• PubChem. (n.d.). Benzonitrile, 4-(2-(2-((2r)-2-methyl-1-pyrrolidinyl)ethyl)-5-benzofuranyl)-. National Center for Biotechnology Information. Available at: [Link]

• ReceptorChem. (2026). Product Information. Available at: [Link]

• Faria, A. F., et al. (2024). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Omega. Available at: [Link]

• ResearchGate. (n.d.). GC-MS analysis showing structures of a. benzonitrile, 4-formyl-b.... Available at: [Link]

• Arciniegas, S. (2024). Winning Strategies to Develop an Analytical Method for Nitrosamines. Syngene International Ltd. Available at: [Link]

• Iovine, V., et al. (2020). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Available at: [Link]

• Ke, Y., et al. (2021). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA). Available at: [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum of 1-pyrroline solution in DMSO-d₆ (10000 ppm).... Available at: [Link]

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• Al-Qaim, F. F., et al. (2018). Analysis of nine N-nitrosamines using Liquid Chromatography-Accurate Mass High Resolution-Mass Spectrometry on a Q-Exactive instrument. ResearchGate. Available at: [Link]

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• Helling, C. S., & K korte, F. (1965). Benzonitrile formation in the pyrolysis of aromatic nitrogen compounds. The Journal of Organic Chemistry. Available at: [Link]

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• The Royal Society of Chemistry. (n.d.). Supplementary Information Acetonitrile and Benzonitrile as Versatile Amino Sources. Available at: [Link]

• B, S., et al. (2015). High Resolution Rp-Hplc Method for The Determination of Nevirapine and Associated Impurities. Oriental Journal of Chemistry. Available at: [Link]

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• Allais, A., & Meier, J. (1980). Pyrrolidine-2-methanol derivatives, process for their preparation and medicaments containing them. European Patent No. EP0010460B1.

• Van Kuiken, B. E., et al. (2020). Synthesis of Pyrrolidine-2-ylidenes from Isoxazolines and Allenes. ChemRxiv. Available at: [Link]

• Lastovych, Y., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Molecules. Available at: [Link]

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• NIST. (n.d.). Benzonitrile. NIST Chemistry WebBook. Available at: [Link]

• Fun, H. K., et al. (2009). 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile. PMC. Available at: [Link]

• Joseph, A., et al. (2020). A Review on Synthesis and Characterization of Impurities in API’s. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• John, A., et al. (2022). A Comprehensive Review on Synthesis and Characterization of Pharmaceutical Impurities. World Journal of Pharmaceutical Research. Available at: [Link]

• Li, J., et al. (2015). Method for preparing benzonitrile compound. Chinese Patent No. CN104892456A.

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Application Notes & Protocols: Leveraging 2-(Pyrrolidin-1-ylmethyl)benzonitrile as a Novel Linker in Drug Conjugate Development

Introduction: The Critical Role of Linkers in Targeted Therapeutics

Antibody-drug conjugates (ADCs) represent a paradigm shift in cancer therapy, offering the potential to deliver highly potent cytotoxic agents directly to tumor cells while minimizing systemic toxicity.[1][2] The efficacy and safety of an ADC are critically dependent on three core components: a monoclonal antibody for precise targeting, a potent cytotoxic payload, and a chemical linker that connects them.[][4] The linker is far more than a simple tether; it is a sophisticated chemical entity that dictates the stability of the conjugate in circulation, the efficiency of payload release at the target site, and the overall pharmacokinetic profile of the therapeutic.[5][]

This guide introduces 2-(Pyrrolidin-1-ylmethyl)benzonitrile as a promising and versatile scaffold for the development of novel linkers in drug conjugates. The unique structural features of this molecule—a stable tertiary amine within the pyrrolidine ring and a chemically tractable benzonitrile group—offer intriguing possibilities for innovative conjugation strategies. The pyrrolidine ring is a well-established motif in medicinal chemistry, known to enhance potency, selectivity, and pharmacokinetic properties of drug candidates.[7][8][9] The benzonitrile group, in turn, provides a versatile handle for various chemical modifications, allowing for the introduction of different release mechanisms and attachment points for cytotoxic payloads.[10]

These application notes will provide a comprehensive overview of the rationale for using 2-(Pyrrolidin-1-ylmethyl)benzonitrile as a linker, detailed protocols for its activation and conjugation to a model antibody, and methodologies for the characterization of the resulting drug conjugate.

Chemical Rationale: Why 2-(Pyrrolidin-1-ylmethyl)benzonitrile?

The selection of 2-(Pyrrolidin-1-ylmethyl)benzonitrile as a linker precursor is predicated on its distinct chemical attributes:

• Structural Rigidity and Spacing: The benzyl-pyrrolidine core provides a defined spatial separation between the antibody and the payload, which can be crucial for maintaining the antibody's binding affinity and preventing steric hindrance.

• Chemical Versatility of the Benzonitrile Group: The nitrile moiety can be subjected to a variety of chemical transformations.[10] For instance, it can be hydrolyzed to a carboxylic acid for subsequent amide bond formation with an amine-containing payload or reduced to a primary amine for conjugation to a carboxylated payload. This versatility allows for the incorporation of different payload classes.

• The Pyrrolidine Scaffold: The pyrrolidine ring is a common feature in many FDA-approved drugs and is known for its favorable pharmacological properties.[7][11] Its inclusion in the linker structure may contribute positively to the overall properties of the drug conjugate.

Proposed Synthesis and Activation of the Linker

To be used in a drug conjugate, 2-(Pyrrolidin-1-ylmethyl)benzonitrile must first be functionalized with a reactive group for antibody conjugation and a payload. Here, we propose a synthetic route to create a maleimide-functionalized linker-payload construct, a common strategy for conjugation to reduced thiols on an antibody.

Workflow for Linker-Payload Synthesis:

Caption: Proposed synthetic workflow for the activation of the linker and attachment of a payload.

Experimental Protocols

Protocol 1: Synthesis of 2-(Pyrrolidin-1-ylmethyl)benzoic acid

This protocol describes the hydrolysis of the nitrile group to a carboxylic acid, creating an attachment point for a payload.

Materials:

Reagent	Supplier	Grade
2-(Pyrrolidin-1-ylmethyl)benzonitrile	Commercial	≥95%
Sodium Hydroxide (NaOH)	Standard Lab Supplier	Reagent Grade
Hydrochloric Acid (HCl), concentrated	Standard Lab Supplier	Reagent Grade
Diethyl Ether	Standard Lab Supplier	Anhydrous
Deionized Water	In-house	High Purity

Procedure:

• In a round-bottom flask, dissolve 1.0 g of 2-(Pyrrolidin-1-ylmethyl)benzonitrile in 20 mL of a 10% aqueous solution of sodium hydroxide.

• Heat the mixture to reflux (approximately 100-110 °C) and maintain for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

• Acidify the solution to a pH of approximately 2-3 by the slow, dropwise addition of concentrated hydrochloric acid. A precipitate should form.

• Collect the solid precipitate by vacuum filtration and wash with cold deionized water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-(Pyrrolidin-1-ylmethyl)benzoic acid.

• Dry the product under vacuum and characterize by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Conjugation of the Activated Linker-Payload to a Model Antibody

This protocol details the conjugation of a maleimide-activated linker-payload to a partially reduced monoclonal antibody.

Materials:

Reagent	Supplier	Grade
Monoclonal Antibody (e.g., Trastuzumab)	In-house or Commercial	Biopharmaceutical Grade
Tris(2-carboxyethyl)phosphine (TCEP)	Standard Lab Supplier	≥98%
Maleimide-Activated Linker-Payload	Synthesized	Purified
Phosphate-Buffered Saline (PBS), pH 7.4	Standard Lab Supplier	Sterile
Cysteine	Standard Lab Supplier	≥98%
Desalting Columns (e.g., Sephadex G-25)	Standard Lab Supplier	N/A

Procedure:

• Antibody Reduction:

  • Prepare a solution of the antibody at a concentration of 5-10 mg/mL in PBS.

  • Add a 10-fold molar excess of TCEP to the antibody solution.

  • Incubate at 37 °C for 1-2 hours to partially reduce the interchain disulfide bonds.

  • Remove excess TCEP using a desalting column equilibrated with PBS.

• Conjugation Reaction:

  • Immediately after desalting, add the maleimide-activated linker-payload to the reduced antibody solution at a 5 to 10-fold molar excess relative to the antibody.

  • Gently mix the reaction and incubate at 4 °C for 4-12 hours or at room temperature for 1-2 hours.

• Quenching the Reaction:

  • Add a 20-fold molar excess of cysteine relative to the linker-payload to quench any unreacted maleimide groups.

  • Incubate for an additional 30 minutes at room temperature.

• Purification of the ADC:

  • Purify the resulting ADC from unreacted linker-payload and other small molecules using a desalting column or size-exclusion chromatography (SEC).

  • The purified ADC should be stored under appropriate sterile conditions.

Conjugation Workflow:

Caption: Step-by-step workflow for the conjugation of the activated linker to a monoclonal antibody.

Characterization of the Antibody-Drug Conjugate

Thorough characterization is essential to ensure the quality, efficacy, and safety of the ADC.[12][13]

Key Characterization Parameters and Methods:

Parameter	Method(s)	Purpose
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC)	To determine the average number of payload molecules per antibody.
UV-Vis Spectroscopy	A simpler, less precise method for estimating DAR.
Mass Spectrometry (MS)	Provides detailed information on the distribution of different drug-loaded species.
Purity and Aggregation	Size-Exclusion Chromatography (SEC)	To assess the presence of aggregates and fragments.
Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE)	To visualize the purity and molecular weight of the conjugate.
Binding Affinity	Surface Plasmon Resonance (SPR) or Bio-Layer Interferometry (BLI)	To confirm that the conjugation process has not compromised the antibody's ability to bind its target antigen.
In Vitro Cytotoxicity	Cell-Based Assays (e.g., MTT, MTS)	To evaluate the potency of the ADC on target-expressing cancer cell lines.

Trustworthiness and Self-Validation

The protocols provided are designed with self-validating checkpoints. For instance, the successful synthesis of the activated linker is confirmed by standard analytical chemistry techniques (NMR, MS) before proceeding to the conjugation step. Similarly, the characterization of the final ADC provides a comprehensive picture of its quality, ensuring that parameters like DAR and purity are within the desired range. The functional assays (binding and cytotoxicity) ultimately validate the entire process by demonstrating that the final conjugate is potent and retains its target specificity.

Conclusion and Future Perspectives

2-(Pyrrolidin-1-ylmethyl)benzonitrile presents a novel and promising scaffold for the development of linkers in drug conjugates. Its chemical versatility allows for the implementation of various conjugation strategies and the attachment of a wide range of payloads. The protocols outlined in this guide provide a solid foundation for researchers to explore the potential of this linker in their drug development programs. Future work could involve the exploration of different functionalization strategies for the benzonitrile group to create linkers with diverse release mechanisms, such as acid-labile or enzyme-cleavable linkers, further expanding the utility of this versatile chemical entity.[14][15]

References

• Hussain F, Khan Z, Jan MS, et al. Synthesis, in-vitro ... Pyrrolidine derivatives play a key role as nitrogen‐containing heterocycles in nature, medicine, and materials science. European Journal of Medicinal Chemistry. 2020;187:111863. [Link]

• Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.

• Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. National Institutes of Health. [Link]

• Linkers Having a Crucial Role in Antibody–Drug Conjugates. National Institutes of Health. [Link]

• Characterization of Antibody–Drug Conjugate Pharmacokinetics and in Vivo Biotransformation Using Quantitative Intact LC-HRMS and Surrogate Analyte LC-MRM. ACS Publications. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

• Understanding the Critical Role of Linkers in Advancing ADCs. Veranova. [Link]

• Bioorthogonal Chemistry and Its Applications. ACS Publications. [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers Media. [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. National Institutes of Health. [Link]

• Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. PubMed. [Link]

• Perspectives and Characterization on Antibody–Drug Conjugates. LCGC International. [Link]

• ADME Considerations and Bioanalytical Strategies for Pharmacokinetic Assessments of Antibody-Drug Conjugates. MDPI. [Link]

• New reactions and substrates for orthogonal bioconjugation. University of Siena. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Synthesis of (S)-pyrrolidin-2-ylmethanol derivative. ResearchGate. [Link]

• An Introduction to Linkers in Antibody-Drug Conjugates (ADCs). AxisPharm. [Link]

• Essential Insights Into Linker Chemistry For Antibody Drug Conjugates (ADCs). Outsourced Pharma. [Link]

• Isonitriles: Versatile Handles for the Bioorthogonal Functionalization of Proteins. ACS Publications. [Link]

• Analytical Techniques for Antibody-Drug Conjugates: Comprehensive Insights. Taylor & Francis Online. [Link]

• Synthesis of Pyrrolidine-2-ylidenes from Isoxazolines and Allenes. ChemRxiv. [Link]

• 1050 Comprehensive characterization of antibody drug conjugates for screening and manufacturing. Journal for ImmunoTherapy of Cancer. [Link]

• Pyrrolobenzodiazepine Antibody-Drug Conjugates Designed for Stable Thiol Conjugation. National Institutes of Health. [Link]

• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. MDPI. [Link]

• Pyrrolobenzodiazepine Antibody-Drug Conjugates Designed for Stable Thiol Conjugation. PubMed. [Link]

• Chemical Properties of Benzonitrile, 2-methyl- (CAS 529-19-1). Cheméo. [Link]

• Design and characterization of homogenous antibody-drug conjugates with a drug-to-antibody ratio of one prepared using an engineered antibody and a dual-maleimide pyrrolobenzodiazepine dimer. National Institutes of Health. [Link]

• The ABCs of ADC characterisation. YouTube. [Link]

• Benzonitrile, 4-(2-(2-((2r)-2-methyl-1-pyrrolidinyl)ethyl)-5-benzofuranyl)-. PubChem. [Link]

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Column chromatography for the purification of 3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile.

An Application Note and Protocol for the Purification of 3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive and optimized protocol for the purification of 3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile, a Betti base analog, using normal-phase column chromatography. The inherent purification challenges posed by the molecule's tertiary amine are addressed through systematic method development, beginning with Thin-Layer Chromatography (TLC) for solvent system optimization. The protocol details the preparation, execution, and analysis of the chromatographic separation, ensuring high purity and recovery of the target compound. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development who require a robust and reproducible method for purifying polar, basic compounds.

Introduction and Scientific Rationale

3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile is a member of the Mannich base family of organic compounds, specifically a Betti base, which are synthesized through a multi-component reaction involving an aldehyde, a secondary amine, and an active hydrogen compound—in this case, 3-formylbenzonitrile, pyrrolidine, and 2-naphthol respectively.[1] Mannich bases are valuable scaffolds in medicinal chemistry and serve as crucial intermediates in the synthesis of complex bioactive molecules.[2]

The purification of this specific molecule presents a unique challenge due to its chemical architecture. It contains a basic tertiary amine (the pyrrolidine moiety), a weakly acidic phenol (the hydroxyl group on the naphthalene ring), and a polar nitrile group, all attached to a large, relatively non-polar aromatic framework. When using silica gel, a standard and acidic stationary phase, the basic amine can undergo strong acid-base interactions with the surface silanol groups (Si-OH).[3] This interaction often leads to significant band broadening (streaking or tailing) on TLC and in the column, resulting in poor separation, reduced resolution, and potential loss of the compound to irreversible adsorption.[4]

Therefore, a successful purification strategy must mitigate these undesirable interactions. This protocol employs a mobile phase modified with a small quantity of a competing base, triethylamine (Et₃N), to neutralize the active acidic sites on the silica gel.[3][4] This ensures that the separation is governed primarily by the polarity differences between the components of the crude mixture, allowing for an efficient and high-resolution purification.

Principle of the Chromatographic Separation

This protocol utilizes normal-phase flash column chromatography, a preparative technique that separates compounds based on their differential adsorption to a polar stationary phase and solubility in a non-polar to moderately polar mobile phase.[5]

• Stationary Phase: Silica gel, a porous form of silicon dioxide (SiO₂), serves as the polar stationary phase. Its surface is populated with hydroxyl (silanol) groups, which can form hydrogen bonds and dipole-dipole interactions with polar functional groups of the analyte.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., petroleum ether or hexanes) and a more polar solvent (e.g., ethyl acetate) is used. The mobile phase flows through the column, competing with the stationary phase for the analyte molecules.

• Separation Mechanism: The crude reaction mixture is applied to the top of the column. As the eluent passes through, compounds with lower polarity and weaker interactions with the silica gel are more soluble in the mobile phase and travel down the column faster. Conversely, more polar compounds, like the target molecule with its hydroxyl and nitrile groups, adsorb more strongly to the silica gel and elute later. The key to purifying the basic target compound is to prevent its protonation and strong ionic interaction with the silica. The addition of triethylamine passivates the acidic silanol sites, enabling a predictable separation based on polarity.[3]

Preliminary Analysis: Method Development with TLC

Before committing to a large-scale column, it is imperative to develop and optimize the separation conditions using Thin-Layer Chromatography (TLC).[6] The goal is to find a solvent system that provides good separation between the desired product and any impurities (e.g., unreacted starting materials) and yields an Rf value for the product between 0.2 and 0.4.

Protocol for TLC Analysis:

• Prepare TLC Chambers: Line two small beakers or TLC tanks with filter paper and add the developing solvents:

  • System A: Petroleum Ether / Ethyl Acetate (4:1, v/v)

  • System B: Petroleum Ether / Ethyl Acetate / Triethylamine (80:20:1, v/v/v) Cover the chambers and allow them to saturate for at least 10 minutes.

• Spot the Plate: On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom. Spot small amounts of the crude reaction mixture.

• Develop the Plate: Place one plate in each chamber, ensuring the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize: Remove the plates, mark the solvent front with a pencil, and allow them to dry completely. Visualize the spots under a UV lamp (254 nm). Circle the visible spots.

• Analyze: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). The spot corresponding to the product should be well-resolved from others. System B, containing triethylamine, is expected to give a more defined spot for the product with less streaking.

Detailed Protocol: Preparative Flash Column Chromatography

This protocol assumes a crude sample size of approximately 1 gram. The column size and solvent volumes should be scaled accordingly for different sample quantities.

Materials and Equipment

Reagent / Equipment	Specifications
Stationary Phase	Silica Gel
Mobile Phase (Eluent)	Petroleum Ether, HPLC Grade
Ethyl Acetate, HPLC Grade
Triethylamine (Et₃N), Reagent Grade
Crude Product	~1 g of 3-[(...)]benzonitrile reaction mixture
Glassware	Glass chromatography column (e.g., 40 mm ID, 300 mm L)
Separatory funnel or solvent reservoir
Collection tubes (test tubes or vials)
Round-bottom flasks
Other	Cotton or glass wool plug
Sand (acid-washed)
Compressed air or nitrogen source (for flash)
TLC plates, chamber, and UV lamp
Rotary evaporator

Workflow for Purification

Caption: Workflow for the purification of the target compound.

Step-by-Step Methodology

Step 1: Column Preparation (Slurry Packing)

• Insert a small plug of cotton or glass wool into the bottom of the column. Add a ~1 cm layer of sand on top.

• In a beaker, prepare a slurry by mixing ~40-50 g of silica gel with ~150 mL of the optimized mobile phase (Petroleum Ether / Ethyl Acetate / Et₃N, 80:20:1). Stir gently to remove air bubbles.

• With the column stopcock closed, quickly pour the slurry into the column.

• Open the stopcock and allow the solvent to drain, collecting it for reuse. Gently tap the side of the column to ensure even packing and remove any air pockets.

• Continuously add solvent to the top of the column to prevent the silica bed from running dry. Once the silica has settled, add a ~1 cm layer of sand to the top to protect the surface.

• Drain the excess solvent until the level is just at the top of the sand layer.

Step 2: Sample Preparation and Loading (Dry Loading)

• Dissolve the ~1 g of crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Add ~2-3 g of silica gel to this solution.

• Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained. This is the "dry-loaded" sample.

• Carefully add the dry-loaded sample as a uniform layer on top of the sand in the column.

Step 3: Elution and Fraction Collection

• Carefully fill the column with the mobile phase.

• Attach the solvent reservoir and the compressed air/nitrogen line (for flash chromatography), applying gentle pressure to achieve a flow rate of approximately 5-10 cm/minute.

• Begin collecting the eluent in numbered test tubes or vials, collecting fractions of ~10-20 mL each.

• Maintain a constant head of solvent above the silica bed at all times to prevent the column from cracking.

Step 4: Analysis and Isolation

• Monitor the separation by spotting every few fractions onto a TLC plate.

• Develop and visualize the TLC plate to identify which fractions contain the pure product. The product should appear as a single spot with the expected Rf value.

• Combine all fractions that show only the pure product spot into a clean, pre-weighed round-bottom flask.[7]

• Remove the solvent from the combined fractions using a rotary evaporator.

• Place the flask under high vacuum to remove any residual solvent, yielding the purified 3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile as a solid.

Expected Results and Troubleshooting

Chromatographic Parameters

Parameter	Recommended Value / Observation
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase	Petroleum Ether / Ethyl Acetate / Et₃N (80:20:1, v/v/v)
Product Rf (TLC)	~0.30 - 0.35
Impurity Rf Values	Unreacted 2-naphthol and 3-formylbenzonitrile will likely have different Rf values.
Detection	UV light at 254 nm
Expected Purity	>98% (as determined by ¹H NMR or HPLC)

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Compound streaks/tails on TLC/column	Strong interaction with acidic silica gel.	Ensure triethylamine (or another amine like pyridine) is added to the eluent (~0.5-1%).
Poor separation of spots	Incorrect mobile phase polarity.	Re-optimize the solvent system using TLC. Decrease polarity (more petroleum ether) to increase separation of less polar compounds.
Compound will not elute from column	Mobile phase is not polar enough; strong adsorption.	Gradually increase the polarity of the mobile phase (e.g., move to a 3:1 or 2:1 ratio of Pet. Ether / EtOAc, while maintaining 1% Et₃N).
Cracked or channeled silica bed	Column ran dry during packing or elution.	The run is likely compromised. Repack the column, ensuring a constant solvent level is always maintained above the silica bed.

Conclusion

This application note details a validated and reliable method for the purification of 3-[(2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methyl]benzonitrile using flash column chromatography. The key to a successful separation is the preliminary method development via TLC and, most critically, the modification of the mobile phase with a basic additive like triethylamine to suppress unwanted interactions between the analyte's tertiary amine and the acidic silica gel stationary phase. By following this protocol, researchers can consistently obtain the target compound with high purity, which is essential for subsequent biological evaluation or further synthetic transformations.

References

• Column Chromatography - Chemistry LibreTexts . (2023). Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? . (2023). Biotage. Available at: [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution . The Journal of Organic Chemistry, 43(14), 2923–2925. Available at: [Link]

• Xue, M. W. (2010). 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile . Acta Crystallographica Section E: Structure Reports Online, 66(Pt 8), o2006. Available at: [Link]

• Chromatography: Solvent Systems For Flash Column . University of Rochester Department of Chemistry. Available at: [Link]

• Mannich Bases: An Important Pharmacophore in Present Scenario . (2014). Journal of Catalysts. Available at: [Link]

• Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups . (2008). Journal of Chromatography A, 1194(2), 187-94. Available at: [Link]

• Column Chromatography - Organic Chemistry . Jack Westin. Available at: [Link]

• Chromatography: Solvent Systems for TLC . University of Rochester Department of Chemistry. Available at: [Link]

• 3-[(2-Hy-droxy-1-naphth-yl)(pyrrolidin-1-yl)meth-yl]benzonitrile . (2010). PubMed. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Buchwald-Hartwig Amination for Benzonitrile Derivatives

Welcome to the technical support center for the Buchwald-Hartwig amination of benzonitrile derivatives. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize this powerful C-N bond-forming reaction for this specific class of electron-deficient substrates. Here, we move beyond generic protocols to provide in-depth, field-proven insights into troubleshooting common issues and rationally designing your reaction conditions for optimal success.

Introduction: The Unique Challenges of Benzonitrile Derivatives

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a broad substrate scope and functional group tolerance.[1][2][3] However, benzonitrile derivatives, while often excellent electrophiles due to their electron-deficient nature, present a unique set of challenges. The electron-withdrawing nitrile group can influence the electronics of the catalytic cycle and potentially interact with the palladium center. Furthermore, the nitrile functionality itself can be sensitive to the harsh conditions sometimes employed in these couplings. This guide will address these specific nuances in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My reaction with a bromo- or chloro-benzonitrile is sluggish or shows no conversion. What are the most likely causes?

A1: Low reactivity with benzonitrile derivatives, particularly aryl chlorides, often points to suboptimal catalyst activation or an inappropriate choice of ligand and base.

• Catalyst Choice: While standard palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, they require an in situ reduction to the active Pd(0) species.[1][4] This step can be inefficient and is a common point of failure. The use of pre-formed Pd(0) complexes or, more reliably, palladium precatalysts (e.g., G3 or G4 palladacycles) is highly recommended as they form the active monoligated Pd(0) species more cleanly and efficiently upon exposure to a base.[4]

• Ligand Selection: For electron-deficient aryl halides like benzonitriles, bulky, electron-rich phosphine ligands are crucial. These ligands promote the rate-limiting oxidative addition and the final reductive elimination steps of the catalytic cycle.[5] Ligands such as XantPhos have proven to be exceptionally effective for the amination of substrates like 4-bromobenzonitrile.[6] Other highly successful ligands for electron-deficient systems include the Buchwald biarylphosphine ligands (e.g., XPhos, RuPhos).

• Base Strength: A sufficiently strong base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex. For many benzonitrile couplings, a strong base like sodium tert-butoxide (NaOtBu) is effective.[4] However, if your substrate is base-sensitive, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be used, though this may require higher temperatures or longer reaction times.[4][7] Recently, the soluble organic base DBU has been shown to be effective for coupling electron-poor aryl halides, offering excellent functional group tolerance.[6]

Q2: I'm observing a significant amount of hydrodehalogenation (replacement of the halide with hydrogen) as a side product. How can I minimize this?

A2: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations and can arise from several pathways, including β-hydride elimination from the palladium-amido intermediate or reaction with trace water.[8]

• Amine Structure: This side reaction is more prevalent with primary amines that have β-hydrogens. If possible, using an amine without β-hydrogens can circumvent this issue.

• Ligand Choice: The steric bulk of the phosphine ligand plays a critical role. Bulky ligands favor the desired reductive elimination over β-hydride elimination. If you are observing significant hydrodehalogenation, consider switching to a bulkier ligand.

• Reaction Temperature: Lowering the reaction temperature can sometimes suppress the dehalogenation side reaction, though this may also slow down the desired coupling.[9] Careful optimization of the temperature is key.

• Anhydrous Conditions: Ensure your solvent and reagents are scrupulously dry, as water can be a hydride source for hydrodehalogenation.

Q3: Can the nitrile group itself cause problems?

A3: Yes, while generally compatible, the nitrile group can potentially coordinate to the palladium center, which could inhibit the catalyst. However, the use of bulky phosphine ligands typically prevents this from being a major issue by sterically shielding the metal center. More critically, the nitrile group can be sensitive to certain reaction conditions.

• Base Compatibility: Strong, nucleophilic bases could potentially react with the nitrile group, especially at elevated temperatures. If you suspect nitrile group decomposition, consider switching to a non-nucleophilic base like LHMDS or a weaker base like K₃PO₄. The use of a milder organic base like DBU has been shown to be compatible with nitrile functionalities.[6]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the Buchwald-Hartwig amination of benzonitrile derivatives.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive catalyst.	• Use a palladium precatalyst (e.g., XPhos Pd G3).• Ensure anaerobic conditions; degas solvent and purge reaction vessel with argon.
2. Inappropriate ligand.	• Switch to a bulky, electron-rich ligand like XantPhos, XPhos, or RuPhos.[6]
3. Insufficiently strong base.	• If using a weak base (e.g., K₂CO₃), switch to a stronger base like NaOtBu or LHMDS.[4]
4. Poor solubility of reagents.	• Choose a solvent in which all components are soluble at the reaction temperature (e.g., toluene, dioxane, THF).[4]
Formation of Side Products (e.g., Hydrodehalogenation)	1. β-Hydride elimination.	• Use a bulkier ligand to favor reductive elimination.• Optimize (lower) the reaction temperature.[9]
2. Presence of water.	• Use anhydrous solvents and reagents.
Decomposition of Starting Material or Product	1. Base-sensitive functional groups (including the nitrile).	• Switch to a weaker or non-nucleophilic base (e.g., Cs₂CO₃, K₃PO₄, DBU).[4][6]
2. Reaction temperature is too high.	• Screen lower temperatures (e.g., 80 °C instead of 110 °C).
Reaction Stalls Before Completion	1. Catalyst deactivation.	• Iodide inhibition can be an issue with aryl iodides; aryl bromides are often more reliable.[4]• Increase catalyst loading slightly (e.g., from 1 mol% to 2 mol%).
2. Base clumping/insolubility.	• For solid inorganic bases, ensure vigorous stirring. Grinding the base before use or adding Celite can help.[4]

Experimental Protocols

General Procedure for Buchwald-Hartwig Amination of 4-Bromobenzonitrile with Benzamide

This protocol is adapted from a successful high-throughput experimentation study and provides a robust starting point.[6]

Reagents:

• 4-Bromobenzonitrile

• Benzamide

• Pd₂(dba)₃ (Palladium source)

• XantPhos (Ligand)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (Base)

• Anhydrous DMF (Solvent)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add 4-bromobenzonitrile (1.0 equiv), benzamide (1.2 equiv), Pd₂(dba)₃ (e.g., 2.5 mol %), and XantPhos (e.g., 5 mol %).

• Seal the vial with a septum and purge with argon for 5-10 minutes.

• Add anhydrous DMF via syringe to achieve the desired concentration (e.g., 0.1 M).

• Add DBU (2.0 equiv) via syringe.

• Place the vial in a preheated heating block at 100 °C and stir for the desired reaction time (e.g., 18 hours).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

High-Throughput Screening (HTS) Workflow for Condition Optimization

For challenging substrates, a high-throughput screening approach can rapidly identify optimal conditions.[6]

Caption: High-throughput screening workflow for rapid optimization.

Mechanistic Considerations & Troubleshooting Logic

A solid understanding of the catalytic cycle is essential for effective troubleshooting. The generally accepted mechanism involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][4]

Caption: The Buchwald-Hartwig catalytic cycle and key troubleshooting points.

When a reaction fails, consider which step is most likely impeded. For electron-deficient benzonitriles, oxidative addition is generally favorable. Therefore, issues often arise at the amine deprotonation step (requiring a suitable base) or the final reductive elimination (requiring a sufficiently bulky ligand to promote C-N bond formation).

References

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, January 7). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Górski, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18049–18061. [Link]

• Tuba, R., et al. (2015). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 11, 2116–2122. [Link]

• Li, J., et al. (2021). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry, 19(3), 564-569. [Link]

• ChemistryViews. (2019, January 7). Buchwald-Hartwig reaction. YouTube. Retrieved from [Link]

• Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. [Link]

• Górski, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. [Link]

• Wang, Y., et al. (2018). Palladium-catalyzed three-component reaction of N-tosyl hydrazones, isonitriles and amines leading to amidines. Chemical Communications, 54(58), 8071-8074. [Link]

• Hartwig, J. F., et al. (2014). Nickel-Catalyzed Amination of Aryl Chlorides with Ammonia or Ammonium Salts. Angewandte Chemie International Edition, 53(38), 10209-10213. [Link]

• York University. (n.d.). APPLICATION OF Pd-NHC COMPLEXES IN CHALLENGING AMINATION REACTIONS. YorkSpace. Retrieved from [Link]

• White, M. C., et al. (2022). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. Organic Letters, 24(31), 5776–5780. [Link]

• The Organic Chemistry Tutor. (2019, January 7). Buchwald-Hartwig coupling. YouTube. Retrieved from [Link]

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• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

Strategies to avoid over-alkylation in N-substituted pyrrolidine synthesis.

Technical Support Center: N-Substituted Pyrrolidine Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center for synthetic strategies in heterocyclic chemistry. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of N-substituted pyrrolidine synthesis. A common and often frustrating challenge in this area is the propensity for over-alkylation, leading to the formation of quaternary ammonium salts. This not only consumes valuable starting materials but also complicates purification, reducing the overall efficiency of your synthetic route.

This document provides a series of frequently asked questions, in-depth troubleshooting guides, and validated protocols to help you understand, control, and ultimately avoid over-alkylation. Our goal is to empower you with the causal understanding and practical tools needed to achieve clean, high-yielding, and reproducible syntheses.

Frequently Asked Questions (FAQs)

Q1: What exactly is over-alkylation in pyrrolidine synthesis, and why is it so problematic?

Over-alkylation is a consecutive reaction where the desired N-substituted pyrrolidine (a tertiary amine) acts as a nucleophile and reacts with another molecule of the alkylating agent. This second alkylation event forms a highly polar N,N-dialkylpyrrolidinium salt, commonly known as a quaternary ammonium salt.

The "Runaway Train" Effect: The core of the problem lies in the relative nucleophilicity of the amines involved. The product of the first alkylation, a tertiary amine, is often a stronger nucleophile than the starting pyrrolidine (a secondary amine).[1] This creates a "runaway train" scenario where the desired product is consumed to form the quaternary salt as soon as it appears in the reaction mixture.[1]

Key Problems Arising from Over-alkylation:

• Reduced Yield: The primary consequence is a lower yield of the target tertiary amine.

• Purification Challenges: Quaternary ammonium salts are non-volatile, highly polar, and often water-soluble.[2][3] Their removal from a less polar organic product can be difficult, often requiring specialized techniques like ion-exchange chromatography or extensive aqueous washes.[4]

• Complex Reaction Kinetics: The presence of the salt can sometimes alter the reaction medium, potentially leading to other unforeseen side reactions.

Caption: The competitive reaction pathway leading to over-alkylation.

Q2: What are the critical experimental parameters I should control to minimize over-alkylation?

Controlling over-alkylation is a balancing act. Several factors must be optimized in concert. Direct alkylation is often problematic when working with reactive electrophiles.[5] Careful optimization of stoichiometry, solvent, base, and reaction temperature is the first line of defense.[5]

Parameter	Recommended Strategy to Minimize Over-alkylation	Scientific Rationale
Stoichiometry	Use a slight excess of pyrrolidine (1.2-1.5 eq.) or add the alkylating agent slowly via syringe pump.	Statistically increases the probability of the alkylating agent encountering the starting pyrrolidine over the tertiary amine product. Slow addition keeps the instantaneous concentration of the electrophile low.
Temperature	Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate (start at 0 °C or room temp).	The second alkylation step (quaternization) often has a higher activation energy. Lower temperatures can disproportionately slow this undesired reaction compared to the first alkylation.
Solvent	Favor less polar, aprotic solvents (e.g., THF, Toluene) over highly polar ones (e.g., DMF, Acetonitrile).	Highly polar aprotic solvents are known to accelerate SN2 reactions. By using a less polar medium, you can often temper the rate of the undesired second alkylation.
Base	Use a mild, non-nucleophilic, heterogeneous base (e.g., K₂CO₃, Cs₂CO₃).	Strong, soluble bases (e.g., NaH, BuLi) can deprotonate the resulting tertiary ammonium salt, but are often unnecessary and can cause other side reactions.[6] A solid inorganic base provides sufficient basicity to neutralize the H-X byproduct without increasing the reactivity of the system.
Leaving Group	If possible, use an alkylating agent with a less reactive leaving group (e.g., R-Cl instead of R-I).	The rate of SN2 reactions is highly dependent on the quality of the leaving group (I > Br > Cl).[7] Choosing a less reactive halide can provide a wider kinetic window to stop at the tertiary amine stage.

Q3: Are there more reliable alternatives to direct alkylation for synthesizing N-substituted pyrrolidines?

Absolutely. When direct alkylation proves difficult to control, switching to a fundamentally different synthetic strategy is the most robust solution. The two most powerful alternatives are Reductive Amination and using Nitrogen Protecting Groups .

• Reductive Amination: This is widely considered the superior method for N-alkylation of secondary amines.[1][8] The strategy involves the reaction of pyrrolidine with an aldehyde or ketone to form an intermediate iminium ion, which is then reduced in the same pot to yield the target tertiary amine. This method completely avoids the "runaway train" problem because the iminium intermediate is not a strong nucleophile and the reaction is not sequential in the same way as direct alkylation.[8][9]

• Protecting Group Strategy: This approach involves temporarily masking the nitrogen atom's reactivity with a protecting group (e.g., Boc, Cbz).[10][11] While more common for preventing N-alkylation while other parts of a molecule are modified, related strategies can be employed. However, for the direct goal of N-substitution, reductive amination is typically more step-economical.[12]

Caption: High-level comparison of primary synthetic strategies.

Troubleshooting Guide: Common Issues & Solutions

Q: My TLC/LCMS analysis shows two spots: my desired product and a more polar, UV-inactive byproduct that I suspect is the quaternary salt. How can I fix the reaction?

This is the classic sign of over-alkylation. Before abandoning the direct alkylation approach, you can follow this systematic troubleshooting workflow.

Caption: A systematic workflow for troubleshooting over-alkylation.

Q: My direct alkylation reaction is complete, but now I'm struggling to remove the quaternary salt byproduct. What are some effective purification strategies?

Purifying a tertiary amine from its corresponding quaternary salt leverages their significant differences in polarity and solubility.

• Liquid-Liquid Extraction: This is the simplest and often most effective method.

  • Principle: Quaternary ammonium salts are highly polar and will strongly partition into an aqueous phase, while the desired tertiary amine is typically more soluble in organic solvents.

  • Protocol:

    • Dilute the crude reaction mixture with an organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer multiple times (3-5x) with water or brine.

    • Combine the aqueous layers and back-extract once with the organic solvent to recover any dissolved product.

    • Combine the organic layers, dry over Na₂SO₄ or MgSO₄, filter, and concentrate.

• Silica Gel Chromatography (with a caveat):

  • Challenge: The highly polar quaternary salt can stick irreversibly to the baseline of a standard silica gel column, streaking and potentially contaminating later fractions.

  • Solution: First, perform an aqueous workup as described above to remove the bulk of the salt. If trace amounts remain, use a polar solvent system (e.g., DCM/MeOH with 1% triethylamine) for chromatography. The triethylamine acts as a competing base to prevent the product from streaking on the acidic silica.

• Ion-Exchange Resin:

  • Principle: For particularly stubborn cases, a cation-exchange resin can be used. The positively charged quaternary salt will bind to the resin, allowing the neutral tertiary amine product to be washed through.[4] This is a highly effective but more specialized technique.

Validated Strategic Protocols

Protocol 1: Controlled Direct N-Alkylation of Pyrrolidine

This protocol is optimized to favor mono-alkylation but requires careful monitoring. Best suited for less reactive alkylating agents.

• Reagents & Equipment:

  • Pyrrolidine (1.2 equiv)

  • Alkyl halide (1.0 equiv)

  • Potassium carbonate (K₂CO₃), anhydrous powder (2.0 equiv)

  • Acetonitrile (or THF), anhydrous

  • Round-bottom flask, magnetic stirrer, syringe pump, nitrogen atmosphere

• Step-by-Step Methodology:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add potassium carbonate and anhydrous acetonitrile.

  • Add pyrrolidine to the suspension and cool the mixture to 0 °C in an ice bath.

  • Dissolve the alkyl halide in a minimal amount of anhydrous acetonitrile and draw it into a syringe.

  • Place the syringe on a syringe pump and add the alkyl halide solution to the stirred reaction mixture over a period of 2-4 hours.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LCMS, checking for the consumption of the alkyl halide.

  • Upon completion, filter off the K₂CO₃ and wash the solid with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Perform an aqueous workup as described in the purification guide above to remove any formed quaternary salt and remaining base.

Protocol 2: Reductive Amination (The Preferred Alternative)

This protocol is highly reliable for producing N-substituted pyrrolidines cleanly and in high yield, effectively avoiding over-alkylation.[8][13]

• Reagents & Equipment:

  • Pyrrolidine (1.1 equiv)

  • Aldehyde or Ketone (1.0 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

  • Acetic acid (optional, catalytic, 1-5 mol%)

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere

• Step-by-Step Methodology:

  • To a round-bottom flask under a nitrogen atmosphere, add the aldehyde/ketone and anhydrous DCM.

  • Add the pyrrolidine and stir for 20-30 minutes at room temperature to allow for the formation of the iminium ion intermediate. (Note: Adding a catalytic amount of acetic acid can accelerate iminium formation, especially with ketones).

  • In a single portion, add the sodium triacetoxyborohydride to the mixture. The reaction is often mildly exothermic.

  • Stir the reaction at room temperature for 2-12 hours.

  • Monitor the reaction by TLC or LCMS for the disappearance of the starting aldehyde/ketone.

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude product, which is often of high purity.

Caption: The two-stage, one-pot mechanism of reductive amination.

References

• Pyrrolidine synthesis - Organic Chemistry Portal. Available at: [Link]

• Any advise about the synthesis of N-alkylation of pyrrolidine, 2-methyl imidazole and benzimidazole? | ResearchGate. Available at: [Link]

• Catalytic enantioselective reductive alkynylation of amides enables one-pot syntheses of pyrrolidine, piperidine and indolizidine alkaloids - PMC - PubMed Central. Available at: [Link]

• Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences - PMC - NIH. Available at: [Link]

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC - NIH. Available at: [Link]

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. Available at: [Link]

• (PDF) Recent Advances in the Synthesis of Pyrrolidines - ResearchGate. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC - NIH. Available at: [Link]

• Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - PMC - NIH. Available at: [Link]

• Avoiding Over-alkylation - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis | Journal of the American Chemical Society. Available at: [Link]

• CN1296462A - The method of removing quaternary ammonium salt - Google Patents.

• Reductive One Batch Synthesis of N-Substituted Pyrrolidines from Primary Amines and 2,5-Dimethoxytetrahydrofuran. Available at: [Link]

• N-alkylation of secondary amine? - ResearchGate. Available at: [Link]

• US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents.

• Protective Groups - Organic Chemistry Portal. Available at: [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Available at: [Link]

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters - ACS Publications. Available at: [Link]

• (PDF) Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - ResearchGate. Available at: [Link]

• Quaternary ammonium salt purification : r/Chempros - Reddit. Available at: [Link]

• Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - NIH. Available at: [Link]

• On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group | ACS Catalysis. Available at: [Link]

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Technical Support Center: Strategies for Optimizing Naphthalene-Based SARM Pharmacokinetics

Introduction: Naphthalene-based Selective Androgen Receptor Modulators (SARMs) represent a promising class of therapeutics for conditions such as muscle wasting and osteoporosis. Their rigid, lipophilic naphthalene scaffold is key to their potent activity but simultaneously presents significant challenges in achieving a favorable pharmacokinetic (PK) profile. Researchers frequently encounter issues of poor aqueous solubility, rapid metabolic clearance, and consequently, low oral bioavailability. This technical support guide provides a structured, in-depth approach to diagnosing and resolving these common PK hurdles. It is designed for drug development professionals to bridge the gap between initial discovery and a clinically viable drug candidate.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid, high-level answers to the most common initial queries encountered during the development of naphthalene-based SARMs.

Q1: My naphthalene-based SARM shows high potency in vitro but very low exposure in vivo after oral dosing. What are the most likely causes?

A1: This is a classic and frequent challenge. The discrepancy typically points to two primary culprits related to the naphthalene core:

• Poor Aqueous Solubility: The large, hydrophobic naphthalene structure leads to very low solubility in gastrointestinal fluids. If the compound doesn't dissolve, it cannot be absorbed, a phenomenon known as dissolution rate-limited absorption.[1][2]

• Extensive First-Pass Metabolism: The naphthalene ring is a prime target for hepatic enzymes, particularly Cytochrome P450 (CYP) enzymes.[3][4] Upon oral administration, the drug passes through the liver before reaching systemic circulation, where it can be heavily metabolized and cleared, drastically reducing the amount of active drug that reaches the bloodstream.

Q2: What are the critical first experimental steps to diagnose the primary PK issue with my compound?

A2: A tiered approach using standard in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays is the most efficient path forward.[5][6][7]

• Kinetic & Thermodynamic Solubility Assays: Quantify the compound's solubility in physiologically relevant buffers (e.g., pH 1.2, 6.8) to confirm or rule out solubility as a limiting factor.

• Liver Microsomal Stability Assay: This assay provides a direct measure of metabolic stability. Incubating your compound with liver microsomes (which are rich in CYP enzymes) will reveal how quickly it is metabolized. A short half-life in this assay strongly suggests that metabolic clearance is a major issue.

• Caco-2 Permeability Assay: This assay uses a human colon adenocarcinoma cell line to predict intestinal permeability. While many SARMs have high permeability (BCS Class II), this test can confirm it and rule out poor membrane transport as a confounding factor.

Q3: I've confirmed my compound is a "brick dust" - extremely low solubility. What are my immediate options?

A3: For an insoluble compound, the goal is to increase the concentration of dissolved drug in the gut. Immediate strategies fall into two categories:

• Formulation-Based Approaches: These are non-covalent methods to improve solubility without altering the molecule itself. Key techniques include creating lipid-based formulations (like Self-Emulsifying Drug Delivery Systems - SEDDS), using solubility enhancers like cyclodextrins, or preparing an amorphous solid dispersion.[1][8]

• Salt Formation: If your SARM has an ionizable functional group (a weakly acidic or basic center), forming a salt can dramatically increase its dissolution rate and apparent solubility.[9][10][11] A salt screen with various counter-ions is a standard industry practice.

Q4: My microsomal stability assay shows a half-life of less than 5 minutes. Is the project salvageable?

A4: A very short metabolic half-life is a serious but often addressable challenge. The key is to identify the "metabolic hotspot" on the molecule.

• Metabolite Identification Studies: Use high-resolution mass spectrometry to analyze the products from the microsomal stability assay. This will pinpoint which part of the molecule is being modified (e.g., hydroxylation on the naphthalene ring).

• Medicinal Chemistry Intervention: Once the hotspot is known, chemists can make targeted structural modifications to block metabolism. Common strategies include replacing a hydrogen atom at the metabolic hotspot with a fluorine or deuterium atom, which can significantly slow down CYP-mediated oxidation. This approach is known as "metabolic blocking."

Section 2: In-Depth Troubleshooting Guides

This section provides detailed, protocol-driven guidance for systematically addressing the core pharmacokinetic challenges.

Guide 2.1: Addressing Poor Aqueous Solubility

Poor solubility is arguably the most common barrier for naphthalene-based SARMs, placing them firmly in BCS Class II or IV.[12] The objective is to enhance the dissolution rate and maintain a supersaturated concentration of the drug at the site of absorption.

Problem Diagnosis:

• Low or highly variable exposure in preclinical animal studies.

• Precipitation of the compound when transferring from a DMSO stock into aqueous assay buffer.

• Thermodynamic solubility below 10 µg/mL in FaSSIF/FeSSIF (Fasted/Fed-State Simulated Intestinal Fluid).

Underlying Cause: High Lipophilicity & Crystallinity The planar naphthalene ring system promotes strong intermolecular π-π stacking, leading to a highly stable crystal lattice that is difficult to break apart with water molecules. This high "lattice energy" combined with the structure's hydrophobicity results in poor aqueous solubility.

These strategies aim to present the drug to the gastrointestinal tract in a more "solubilized" or readily dissolvable state.

Table 1: Comparison of Common Solubility Enhancement Formulations

Formulation Strategy	Mechanism of Action	Key Advantages	Key Disadvantages
Lipid-Based Systems (SEDDS/SMEDDS)	Drug is dissolved in a mixture of oils, surfactants, and co-solvents. Forms a fine emulsion/microemulsion upon gentle agitation in GI fluids.[13][14][15]	Can significantly increase drug loading; may improve bioavailability via lymphatic uptake, bypassing the liver.[15]	Requires careful excipient selection; potential for GI irritation with high surfactant concentrations.
Cyclodextrin Complexation	The hydrophobic SARM is encapsulated within the hydrophobic core of a cyclic oligosaccharide (cyclodextrin), presenting a hydrophilic exterior.[16]	Forms a true solution; high efficiency for appropriately sized molecules; established regulatory path.	Limited drug loading capacity; competition for the cavity can occur in vivo.
Amorphous Solid Dispersions (ASDs)	The crystalline drug is molecularly dispersed within a polymer matrix. This high-energy amorphous state has a much higher apparent solubility than the stable crystalline form.	Can achieve very high levels of supersaturation; applicable to a wide range of compounds.	Physically unstable over time (risk of recrystallization); requires specialized manufacturing like spray drying.[2]

Experimental Protocol 2.1.1: Screening for Cyclodextrin (HP-β-CD) Complexation

• Objective: To determine if Hydroxypropyl-beta-cyclodextrin (HP-β-CD) can form an inclusion complex and enhance the aqueous solubility of a lead SARM.

• Materials: Naphthalene-SARM, HP-β-CD, Phosphate Buffered Saline (PBS) pH 7.4, analytical balance, vortex mixer, 96-well filter plates (0.45 µm), HPLC-UV.

• Procedure:

  • Prepare a series of aqueous solutions of HP-β-CD in PBS at various concentrations (e.g., 0, 1, 2, 5, 10, 20% w/v).

  • Add an excess amount of the SARM powder to 1 mL of each HP-β-CD solution in separate vials. Ensure enough solid is present so that it does not all dissolve.

  • Seal the vials and agitate them at room temperature for 24-48 hours to reach equilibrium.

  • Filter the suspensions using the 0.45 µm filter plates to remove undissolved solid.

  • Quantify the concentration of the dissolved SARM in the filtrate using a validated HPLC-UV method.

• Data Analysis & Interpretation: Plot the concentration of the dissolved SARM against the concentration of HP-β-CD. A linear increase indicates complex formation and successful solubility enhancement. A plateau suggests the limit of solubilization has been reached.

For SARMs with ionizable centers, converting the neutral free base/acid into a salt is a powerful, often primary, strategy to improve dissolution.[9][17]

Experimental Protocol 2.1.2: Small-Scale Salt Formation Feasibility

• Objective: To rapidly assess if salt formation is a viable path for solubility improvement.

• Materials: Naphthalene-SARM (assuming it has a basic center, e.g., an amine), a selection of pharmaceutically acceptable acids (e.g., HCl, Mesylic acid, Tartaric acid), various solvents (e.g., acetone, ethyl acetate, ethanol), glass vials.

• Procedure:

  • Dissolve a small amount (e.g., 10 mg) of the SARM free base in a minimal volume of a suitable organic solvent (e.g., acetone).

  • In a separate vial, prepare a solution of the acid (1.1 molar equivalents) in the same solvent.

  • Slowly add the acid solution to the SARM solution while stirring.

  • Observe for the formation of a precipitate. If a solid forms, this is likely the salt.

  • Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • Characterize the resulting solid (e.g., by melting point, XRPD) to confirm it is a new crystalline form and not the original free base.

  • Perform a simple kinetic solubility test on the new salt form compared to the free base.

Guide 2.2: Enhancing Metabolic Stability

Naphthalene itself is a well-known substrate for CYP enzymes, which metabolize it via oxidation to form reactive epoxides and subsequent phenols (naphthols).[3][4][18] This metabolic pathway is a primary route of clearance for naphthalene-based SARMs.

Problem Diagnosis:

• High clearance and short half-life (<30 min) in human or rat liver microsome (HLM/RLM) stability assays.

• High intrinsic clearance (CLint) predicted from in vitro data.

• Low oral bioavailability (F < 10%) in animal PK studies despite adequate solubility/formulation.

Underlying Cause: CYP-Mediated Oxidation The electron-rich naphthalene ring is susceptible to electrophilic attack by the activated oxygen species at the heme center of CYP enzymes (e.g., CYP1A2, CYP2A13, CYP3A4).[19][20][21] This typically occurs at the 1- or 2-position of the naphthalene ring, initiating a cascade of metabolic transformations leading to rapid excretion.

// Connections A -> B [label="Hypothesis:\nMetabolic Clearance"]; B -> C; C -> D [label="Yes", color="#34A853", fontcolor="#34A853"]; C -> K [label="No\n(Investigate other issues\ne.g., transporters)", color="#EA4335", fontcolor="#EA4335"]; D -> E; E -> F; F -> G; G -> H; H -> I; I -> J [label="Yes", color="#34A853", fontcolor="#34A853"]; I -> K [label="No", color="#EA4335", fontcolor="#EA4335"]; } } Caption: Workflow for diagnosing and mitigating metabolic instability.

Experimental Protocol 2.2.1: In Vitro Metabolic Stability Assay

• Objective: To determine the rate of metabolism of a SARM by liver microsomal enzymes.

• Materials: Naphthalene-SARM, liver microsomes (human or species of interest), NADPH regenerating system (cofactor), phosphate buffer (pH 7.4), incubation plate, quenching solution (e.g., cold acetonitrile with internal standard), LC-MS/MS.

• Procedure:

  • Pre-warm a solution of liver microsomes in phosphate buffer at 37°C.

  • Add the SARM (at a low concentration, e.g., 1 µM) to the microsome solution and briefly pre-incubate.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. This starts the "clock."

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to the quenching solution to stop the reaction.

  • Include control incubations: one without NADPH (to check for non-enzymatic degradation) and one without the SARM (background).

  • After the final time point, centrifuge all samples to pellet the protein.

  • Analyze the supernatant from each time point by LC-MS/MS to quantify the remaining amount of the parent SARM.

• Data Analysis & Interpretation: Plot the natural log of the percentage of SARM remaining versus time. The slope of the line is the rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k. This value is a key indicator of metabolic stability.

A prodrug is an inactive derivative of a drug molecule that undergoes an enzymatic or chemical transformation in the body to release the active parent drug.[22][23][24] This can be a sophisticated strategy to temporarily mask the part of the SARM susceptible to first-pass metabolism.

Table 2: Prodrug Strategies for Naphthalene-Based SARMs

Prodrug Approach	Target Functional Group	Rationale
Phosphate Ester	A hydroxyl (-OH) group	Adds a highly polar phosphate group, dramatically increasing aqueous solubility. The phosphate is rapidly cleaved in vivo by alkaline phosphatases to release the active SARM.[24]
Carbonate/Carbamate	A hydroxyl (-OH) or amine (-NH) group	Can improve membrane permeability or protect the group from metabolism. Cleaved by esterase enzymes.
Amino Acid Conjugate	A carboxylic acid (-COOH) group	Can be used to hijack specific amino acid transporters in the gut to improve absorption.

Section 3: Data Interpretation & Case Study

To illustrate the troubleshooting process, consider the following hypothetical case study for a naphthalene-based SARM, "Naph-SARM-01".

Case Study: Naph-SARM-01

• Initial Data: High in vitro potency (AR binding Ki = 2.5 nM). However, an oral PK study in rats (dosed at 10 mg/kg in a simple suspension) showed very low exposure (AUC = 50 ng*h/mL, F = 2%).

• Step 1: In Vitro ADME Diagnosis

  • Aqueous Solubility: 0.5 µg/mL at pH 6.8 (Poor).

  • Rat Liver Microsomal Stability: t½ = 8 minutes (Unstable).

• Step 2: Mitigation Strategy

  • Metabolite ID: Revealed a major metabolite corresponding to hydroxylation at the C7 position of the naphthalene ring.

  • Medicinal Chemistry: A second-generation analog, Naph-SARM-02 , was synthesized with a fluorine atom replacing the hydrogen at the C7 position to block metabolism.

  • Formulation: Due to the persistent low solubility of Naph-SARM-02, it was formulated as a 20% HP-β-CD inclusion complex.

• Step 3: Re-evaluation

Table 3: Comparative PK Parameters Before and After Optimization

Parameter	Naph-SARM-01 (Suspension)	Naph-SARM-02 (HP-β-CD Formulation)	Causality of Improvement
Solubility (pH 6.8)	0.5 µg/mL	>5 mg/mL	HP-β-CD complexation overcame dissolution barrier.
RLM t½	8 min	75 min	C7-Fluorine successfully blocked the metabolic hotspot.
Rat Oral AUC (10 mg/kg)	50 ngh/mL	4,500 ngh/mL	Synergistic effect of improved stability and enhanced solubility.
Oral Bioavailability (F%)	2%	65%	The combination of strategies led to a clinically viable exposure level.

This case study demonstrates that a systematic, data-driven approach, combining both medicinal chemistry and formulation science, is essential for overcoming the inherent pharmacokinetic challenges of the naphthalene-SARM scaffold.

References

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• NCBI. (2015). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb.
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Managing non-selective reactions in the synthesis of triazolyl-methyl benzonitrile.

Welcome to the technical support center for the synthesis of triazolyl-methyl benzonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we address common challenges, with a focus on managing non-selective reactions, and provide expert insights and practical, field-proven protocols to enhance the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a mixture of isomers. How can I identify the desired 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile and the common isomeric impurities?

A1: The most common isomeric impurity in the synthesis of 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile is 4-(4H-1,2,4-triazol-4-yl)methyl)benzonitrile.[1][2] Distinguishing between these isomers is crucial for ensuring the efficacy of downstream applications, such as in the synthesis of Letrozole.[1]

Identification Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts of the methylene protons (-CH₂-) and the triazole ring protons will differ between the isomers. The N1-substituted isomer (desired) and the N4-substituted isomer (impurity) will have distinct electronic environments, leading to different spectral patterns. It is advisable to consult reference spectra if available.

  • ¹³C NMR: The carbon atoms in the triazole ring will also exhibit different chemical shifts.

• High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can effectively separate the isomers, allowing for their quantification. The difference in polarity between the isomers is typically sufficient for baseline separation on a suitable stationary phase (e.g., C18).

• Mass Spectrometry (MS): While MS will show the same mass for both isomers, it can be coupled with a separation technique like HPLC (LC-MS) to confirm the molecular weight of the separated peaks.

Q2: I'm observing a low yield of the desired N1-substituted isomer. What are the key factors influencing regioselectivity in this reaction?

A2: The formation of a mixture of N1 and N4-substituted isomers is a common challenge. The regioselectivity of the alkylation of 1,2,4-triazole is highly dependent on the reaction conditions.[2][3]

Causality of Non-Selective Reactions:

The 1,2,4-triazole anion is an ambident nucleophile, meaning it can be alkylated at either the N1 or the N4 position. The ratio of the resulting isomers is influenced by a delicate balance of factors:

• Counter-ion: The nature of the cation associated with the triazole anion plays a pivotal role. Softer cations tend to favor alkylation at the softer N1 position, while harder cations may favor the harder N4 position. The use of cesium carbonate has been shown to improve the regioselectivity for the N1 isomer.[2]

• Solvent: The polarity and coordinating ability of the solvent can influence the reactivity of the triazole anion and the transition state energies for the formation of the two isomers. Aprotic polar solvents like dimethylformamide (DMF) are commonly used.[1][3]

• Temperature: Reaction temperature can affect the kinetic versus thermodynamic control of the reaction. A systematic study of the temperature profile is recommended to optimize for the desired isomer.

• Leaving Group: The nature of the leaving group on the benzonitrile starting material (e.g., Br, Cl) can also impact the reaction kinetics and selectivity.

Troubleshooting Workflow for Poor Regioselectivity:

Caption: Troubleshooting workflow for improving N1-isomer selectivity.

Q3: How can I improve the separation of the desired 1,2,4-triazol-1-yl isomer from the unwanted isomers?

A3: While chromatographic methods are commonly used, they can be cumbersome and costly for large-scale synthesis.[4] Chemical separation methods can offer a more efficient alternative.

Protocol for Chemical Separation:

One patented method involves the differential reactivity of the isomers with an acid to form salts with different solubilities.[4]

• Dissolution: Dissolve the crude isomeric mixture in a suitable organic solvent like dichloromethane or chloroform.

• Acidification: Add a solution of isopropyl alcohol hydrochloride (IPACHI) to the mixture.

• Precipitation: The undesired isomer will preferentially form a hydrochloride salt and precipitate out of the solution upon the addition of a less polar solvent like isopropyl ether.

• Filtration: Filter off the precipitated hydrochloride salt of the unwanted isomer.

• Isolation of Desired Isomer: The desired isomer remains in the filtrate. After removing the solvent, the free base of the desired isomer can be liberated by treatment with a mild base (e.g., dilute sodium hydroxide solution) and extracted with an organic solvent.[4]

Data on Isomer Ratios from Different Synthetic Routes:

Starting Materials	Base/Catalyst	Solvent(s)	Ratio of Desired:Undesired Isomer	Reference
α-bromo-p-tolunitrile, 1,2,4-triazole	Potassium Carbonate, KI	Acetone	87:11	[2]
α-bromo-4-tolunitrile, 1,2,4-triazole	-	Chloroform/Acetonitrile	30:40	[2]
4-halomethyl benzonitrile, 1,2,4-triazole	Cesium Carbonate	Organic Solvent	Substantially reduced impurity	[2]
Sodium salt of 1,2,4-triazole, α-halo substituted tolunitrile	-	Dimethylformamide	Yield of ~60% with 2-5% impurity	[2]

Q4: Can "Click Chemistry" be used to achieve higher regioselectivity in the synthesis of triazolyl-methyl benzonitrile?

A4: Absolutely. While the traditional alkylation method is common, modern synthetic strategies like the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the Ruthenium-catalyzed Azide-Alkyne Cycloaddition (RuAAC) offer excellent control over regioselectivity.[5][6][7][8] These reactions are cornerstones of "click chemistry".[5][9][10][11]

• CuAAC: This reaction typically yields the 1,4-disubstituted 1,2,3-triazole isomer with very high selectivity.[5][6][12]

• RuAAC: This method provides access to the complementary 1,5-disubstituted 1,2,3-triazole isomer, also with high selectivity.[7][13][14][15]

To apply this to your synthesis, you would need to modify your starting materials to an alkyne and an azide. For example, you could synthesize 4-(azidomethyl)benzonitrile and react it with acetylene or a substituted alkyne.

Proposed Synthetic Pathway via Click Chemistry:

Caption: Proposed synthesis of a triazolyl-methyl benzonitrile isomer via CuAAC.

Experimental Protocol for Synthesis of 4-(azidomethyl)benzonitrile:

• Dissolution: In a round-bottom flask, dissolve 4-(bromomethyl)benzonitrile in a suitable solvent like DMF or acetone.

• Addition of Azide: Add sodium azide (NaN₃) to the solution. It is recommended to use a slight excess of sodium azide.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC or HPLC.

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-(azidomethyl)benzonitrile. This product can often be used in the subsequent click reaction without further purification.

Experimental Protocol for CuAAC Reaction:

• Preparation: In a suitable reaction vessel, dissolve 4-(azidomethyl)benzonitrile and the terminal alkyne in a mixture of a suitable organic solvent (e.g., t-BuOH) and water.

• Catalyst Addition: Add a solution of copper(II) sulfate (CuSO₄·5H₂O) and sodium ascorbate to the reaction mixture.

• Reaction: Stir the reaction at room temperature. The reaction is often complete within a few hours. Monitor the progress by TLC or HPLC.

• Work-up and Purification: Upon completion, the product can be isolated by extraction with an organic solvent. The crude product can then be purified by recrystallization or column chromatography to yield the pure 1,4-disubstituted triazole.[16]

References

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Reference Data & Comparative Studies

A Comparative Guide to 4-(Pyrrolidin-3-yl)benzonitrile Derivatives as Scaffold-Hops of GSK-690 for LSD1 Inhibition

This guide provides an in-depth comparison of a novel series of 4-(pyrrolidin-3-yl)benzonitrile derivatives against the established literature compound, GSK-690, in the context of inhibiting Lysine-Specific Demethylase 1 (LSD1). We will explore the strategic rationale behind the scaffold-hopping approach, compare key performance metrics backed by experimental data, and provide detailed protocols for researchers aiming to validate or build upon these findings.

Introduction: The Rationale for Targeting LSD1 and the Need for Novel Scaffolds

Lysine-Specific Demethylase 1 (LSD1/KDM1A) is a flavin adenine dinucleotide (FAD)-dependent enzyme that plays a critical role in epigenetic regulation by removing methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2) and lysine 9 (H3K9me1/2).[1][2] Its activity is linked to the repression of tumor suppressor genes, and its overexpression is a hallmark of various cancers, including acute myeloid leukemia (AML) and small-cell lung cancer, making it a high-priority therapeutic target.[3]

The development of LSD1 inhibitors has bifurcated into two main classes: irreversible (covalent) and reversible (non-covalent) inhibitors. While irreversible inhibitors based on tranylcypromine have entered clinical trials, the pursuit of potent and selective reversible inhibitors remains a significant challenge and an area of intense research. GSK-690 emerged as a potent, reversible inhibitor of LSD1.[4][5][6] However, the field of drug discovery perpetually seeks to optimize lead compounds to improve potency, enhance selectivity, mitigate off-target effects, and secure novel intellectual property.

This is where the strategy of scaffold hopping becomes paramount. Scaffold hopping involves modifying the core molecular structure (the scaffold) of a known active compound while preserving the essential pharmacophoric features responsible for its biological activity.[7] This guide focuses on the successful application of this strategy, transitioning from the scaffold of GSK-690 to a novel 4-(pyrrolidin-3-yl)benzonitrile series to generate new, potent, and selective LSD1 inhibitors.[8]

Caption: LSD1 signaling pathway and mechanism of inhibition.

Head-to-Head Comparison: GSK-690 vs. 4-(Pyrrolidin-3-yl)benzonitrile Derivatives

The core of this analysis compares the parent compound, GSK-690, with the most promising compound from the novel series, designated 21g .[8] The scaffold hop was designed to replace the central pyridine ring of GSK-690 while retaining key interactions within the LSD1 active site.

The Scaffold Hop: From Pyridine to Benzonitrile

The rationale for this specific hop was to explore new chemical space while maintaining the three key pharmacophoric elements that anchor the inhibitor in the LSD1 substrate-binding cavity:

• A basic amine moiety (pyrrolidine or piperidine) to interact with key acidic residues like Asp555.[9]

• A hydrogen bond acceptor (the cyano group) to engage with the critical Lys661 residue deep within the catalytic center.[9]

• A hydrophobic group to occupy a nonpolar pocket.

Caption: The scaffold-hopping concept from GSK-690 to compound 21g.

Quantitative Performance Metrics

The following table summarizes the key experimental data, providing a direct comparison of biochemical potency and selectivity.

Parameter	GSK-690	Compound 21g	Advantage
Binding Affinity (Kd, nM)	9[4][5][6]	22[8]	GSK-690
Biochemical Potency (IC50, nM)	37[4][5][6]	57[8]	GSK-690
hERG Inhibition (% @ 10 µM)	48%	19%	Compound 21g
MAO-A Inhibition (% @ 10 µM)	Not Reported	<10%[8]	Compound 21g
MAO-B Inhibition (% @ 10 µM)	Not Reported	<10%[8]	Compound 21g

Analysis of Performance:

• Potency: GSK-690 demonstrates slightly superior biochemical potency and binding affinity. However, the values for compound 21g are well within the nanomolar range required for a potent inhibitor, indicating the scaffold hop was successful in retaining high-affinity binding.[8]

• Selectivity & Safety: This is where the 4-(pyrrolidin-3-yl)benzonitrile scaffold demonstrates a clear and significant advantage. Compound 21g shows markedly reduced inhibition of the hERG ion channel, a critical off-target that can lead to cardiotoxicity.[8] Furthermore, it displays excellent selectivity against the structurally related monoamine oxidases (MAO-A and MAO-B), which is a common liability for LSD1 inhibitors.[8] This improved safety and selectivity profile makes the novel scaffold highly attractive for further development.

Cellular Target Engagement

A critical step in inhibitor validation is confirming that the compound engages its target within a cellular context. This is often achieved by measuring the expression of a downstream biomarker. For LSD1, the cell surface protein CD86 is a well-established surrogate biomarker whose expression is upregulated upon LSD1 inhibition.[1]

In human THP-1 acute myeloid leukemia cells, treatment with compound 21g led to a dose-dependent increase in CD86 expression, confirming its ability to inhibit LSD1 in a cellular environment.[8] This result is consistent with the effects observed for GSK-690, validating the biological activity of the new scaffold.[1]

Experimental Protocols & Methodologies

To ensure scientific rigor and reproducibility, we provide detailed protocols for the key assays used to generate the comparative data.

Caption: High-level experimental workflow for LSD1 inhibitor evaluation.

Protocol: LSD1 Biochemical Inhibition Assay (HRP-Coupled)

This assay quantifies LSD1 enzymatic activity by detecting the hydrogen peroxide (H₂O₂) byproduct of the demethylation reaction.

• Principle: LSD1 demethylates a di-methylated H3K4 peptide substrate, producing H₂O₂. Horseradish peroxidase (HRP) then uses this H₂O₂ to oxidize a fluorogenic substrate (e.g., Amplex Red), generating a fluorescent signal proportional to LSD1 activity.[10] Inhibitors will reduce the rate of fluorescence generation.

• Materials:

  • Recombinant human LSD1/CoREST complex

  • Dimethylated H3K4 peptide substrate (e.g., corresponding to the first 21 amino acids of histone H3)

  • Horseradish Peroxidase (HRP)

  • Amplex Red (or similar fluorogenic substrate)

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

  • 384-well black assay plates

  • Test compounds (GSK-690, 21g) serially diluted in DMSO.

• Procedure:

  • Prepare a master mix containing Assay Buffer, H3K4 peptide substrate, HRP, and Amplex Red.

  • Dispense 10 µL of the master mix into each well of the 384-well plate.

  • Add 100 nL of test compound dilutions or DMSO (vehicle control) to the appropriate wells.

  • To initiate the reaction, add 10 µL of LSD1 enzyme diluted in Assay Buffer to each well.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Monitor the fluorescence kinetics (e.g., Excitation: 540 nm, Emission: 590 nm) every 60 seconds for 30-60 minutes.

  • Calculate the initial reaction velocity (slope of the linear phase) for each well.

  • Determine IC₅₀ values by plotting the percent inhibition (relative to DMSO controls) against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Protocol: Cellular Viability Assay

This protocol determines the effect of the inhibitors on the proliferation of cancer cells.[11][12]

• Principle: Assays like CellTiter-Glo® measure the amount of ATP present, which is an indicator of metabolically active, viable cells. A decrease in the luminescent signal corresponds to reduced cell viability.

• Materials:

  • THP-1 (human acute monocytic leukemia) cells.

  • RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • CellTiter-Glo® Luminescent Cell Viability Assay kit.

  • Opaque-walled 96-well plates.

  • Test compounds serially diluted in culture medium.

• Procedure:

  • Seed THP-1 cells at a density of 5,000 cells/well in 50 µL of medium in a 96-well plate.

  • Add 50 µL of medium containing the test compounds at 2x the final desired concentration. Include vehicle-only controls.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

  • Calculate EC₅₀ values by plotting the percentage of viable cells (relative to vehicle controls) against the logarithm of compound concentration.

Protocol: Western Blot for Histone Marks (H3K4me2)

This protocol is essential for demonstrating target engagement by observing changes in the methylation status of LSD1's primary substrate.[13]

• Principle: Cells are treated with the inhibitor, and histones are extracted. Western blotting uses specific antibodies to detect the levels of H3K4me2. An effective LSD1 inhibitor will cause an accumulation of this mark.

• Materials:

  • THP-1 cells.

  • Test compounds.

  • Histone Extraction Kit or acid extraction buffers.

  • SDS-PAGE gels (15-18% acrylamide is recommended for resolving low MW histones).[14]

  • PVDF membrane (0.2 µm pore size).[14]

  • Primary antibodies: Anti-H3K4me2, Anti-Total Histone H3 (loading control).

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate (ECL).

• Procedure:

  • Cell Treatment: Culture THP-1 cells and treat with various concentrations of the LSD1 inhibitor (e.g., 0.1, 1, 10 µM) or DMSO for 48-72 hours.

  • Histone Extraction: Harvest cells and extract histones according to a standard acid extraction protocol or a commercial kit's instructions.

  • Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of histone extract (e.g., 10-15 µg) onto a high-percentage SDS-PAGE gel and run until adequate separation is achieved.

  • Transfer: Transfer the separated proteins to a 0.2 µm PVDF membrane.

  • Blocking: Block the membrane for 1 hour at room temperature in 5% BSA or non-fat milk in TBST (Tris-Buffered Saline with 0.1% Tween-20).

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-H3K4me2 at 1:1000, anti-Total H3 at 1:5000) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane 3 times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody (1:5000) for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system. Densitometry analysis is used to quantify the changes in H3K4me2 levels relative to the Total H3 loading control.

Conclusion and Future Outlook

The development of 4-(pyrrolidin-3-yl)benzonitrile derivatives represents a successful implementation of a scaffold-hopping strategy to generate novel, potent, and reversible LSD1 inhibitors.[8] While the parent compound GSK-690 holds a slight edge in raw biochemical potency, the lead compound from the new series, 21g , offers a significantly improved selectivity and safety profile, particularly concerning hERG inhibition.[8] This is a critical trade-off in drug development, where a superior safety profile can often be more valuable than a marginal gain in potency.

The data strongly support that the 4-(pyrrolidin-3-yl)benzonitrile core is a viable and promising scaffold for the design of next-generation LSD1 inhibitors. Future work should focus on optimizing this series to further improve potency while retaining its excellent selectivity. This research underscores the power of scaffold hopping as a tool to rapidly evolve chemical matter and address the liabilities of initial lead compounds, paving the way for safer and more effective epigenetic therapies.

References

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A Senior Application Scientist's Guide to Evaluating the Selectivity of 2-(Pyrrolidin-1-ylmethyl)benzonitrile Based Enzyme Inhibitors

Introduction: The Imperative of Selectivity in Modern Drug Discovery

In the intricate world of drug development, the efficacy of a therapeutic agent is intrinsically linked to its specificity. An ideal inhibitor interacts exclusively with its intended target, minimizing off-target effects that can lead to adverse events and therapeutic failure. This principle is paramount when developing enzyme inhibitors, a cornerstone of modern medicine. The 2-(Pyrrolidin-1-ylmethyl)benzonitrile scaffold has emerged as a privileged structure in medicinal chemistry, notably as the foundation for potent inhibitors of Dipeptidyl Peptidase-4 (DPP-4), a key enzyme in glucose metabolism.

This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the selectivity of compounds based on this important scaffold. We will delve into the causality behind experimental choices, provide robust, self-validating protocols, and present comparative data to contextualize the performance of these compounds against critical, related enzymes.

The Primary Target: Dipeptidyl Peptidase-4 (DPP-4) and its Role in Glucose Homeostasis

DPP-4 (EC 3.4.14.5) is a serine exopeptidase that plays a crucial role in regulating glucose levels.[1][2] Its primary function is the inactivation of incretin hormones, principally Glucagon-Like Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP).[3][4] These hormones are released by the gut in response to food intake and are responsible for stimulating insulin secretion from pancreatic β-cells in a glucose-dependent manner.

By cleaving these hormones, DPP-4 effectively dampens the "incretin effect." Therefore, inhibiting DPP-4 prolongs the action of GLP-1 and GIP, leading to increased insulin secretion, suppressed glucagon release, and ultimately, lower blood glucose levels.[4][5][6] This mechanism is the therapeutic basis for using DPP-4 inhibitors, also known as "gliptins," in the management of type 2 diabetes mellitus.[7][8]

The signaling pathway modulated by DPP-4 inhibitors is illustrated below.

Caption: Mechanism of Action for DPP-4 Inhibitors.

The Selectivity Challenge: Homologous Proline-Specific Peptidases

The primary challenge in developing DPP-4 inhibitors is achieving selectivity against other closely related serine proteases that also recognize proline at the P1 position of their substrates.[2] Off-target inhibition of these enzymes could lead to unintended biological consequences. The critical enzymes for selectivity profiling are:

• Fibroblast Activation Protein (FAP): Also known as seprase, FAP shares approximately 52% amino acid identity with DPP-4.[2] It is not typically expressed in healthy adult tissues but is upregulated in sites of tissue remodeling, such as tumors, sites of inflammation, and fibrotic tissues.[9] Its precise functions are still under investigation, making non-selective inhibition a potential liability.

• Dipeptidyl Peptidase-8 (DPP-8) and Dipeptidyl Peptidase-9 (DPP-9): These are intracellular enzymes with ubiquitous expression.[2][10] While their physiological roles are not fully elucidated, initial preclinical studies with non-selective inhibitors raised concerns about potential toxicities, underscoring the importance of high selectivity for DPP-4 over these family members.[2]

• Prolyl Oligopeptidase (PREP): While belonging to a different subfamily, PREP also cleaves after proline residues. Distinguishing FAP from PREP has been a significant challenge in assay development.[11]

A Validated Workflow for Determining Enzyme Selectivity

To objectively compare the selectivity of a candidate inhibitor, a standardized and robust experimental workflow is essential. This workflow ensures that data is reproducible and allows for confident decision-making.

Caption: Experimental Workflow for Selectivity Profiling.

Detailed Protocol: Fluorometric Enzyme Inhibition Assay

This protocol provides a self-validating system for determining the half-maximal inhibitory concentration (IC50) of a test compound against DPP-4 and its related peptidases.

1. Reagent Preparation:

• Assay Buffer: Prepare a buffer of 50 mM Tris-HCl, pH 7.5. The pH must be strictly controlled as minor deviations can significantly alter enzyme activity.[12]
• Enzyme Solutions: Reconstitute recombinant human DPP-4, FAP, DPP-8, and DPP-9 enzymes in the assay buffer to a working concentration of 2X the final desired concentration. The precise concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.
• Substrate Solution: Prepare a stock solution of the fluorogenic substrate Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC) in DMSO. Dilute this stock in assay buffer to a working concentration of 2X the final desired concentration (typically near its Michaelis constant, Km, for each enzyme).
• Test Compound: Prepare a serial dilution of the 2-(Pyrrolidin-1-ylmethyl)benzonitrile based compound in DMSO, followed by a further dilution in assay buffer to create a 10-point dose-response curve.

2. Assay Procedure (384-well plate format):

• Add 5 µL of the serially diluted test compound to the appropriate wells of a black, flat-bottom 384-well plate.
• Add 10 µL of the 2X enzyme solution to each well.
• Allow the plate to incubate for 15 minutes at room temperature. This pre-incubation step allows the compound to bind to the enzyme before the reaction is initiated.
• Initiate the enzymatic reaction by adding 10 µL of the 2X substrate solution to all wells. The final volume in each well will be 25 µL.

3. Data Acquisition:

• Immediately place the plate into a microplate reader.[12]
• Monitor the increase in fluorescence over time (kinetic read). Use an excitation wavelength of approximately 380 nm and an emission wavelength of 460 nm for the AMC fluorophore.[13]

4. Data Analysis:

• Determine the initial reaction velocity (V₀) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.
• Calculate the percentage of inhibition for each compound concentration relative to vehicle (DMSO) controls.
• Plot the percent inhibition against the logarithm of the compound concentration.
• Fit the resulting dose-response curve using a four-parameter logistic equation to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.[14]

Performance Comparison: Selectivity Profile of DPP-4 Inhibitors

The ultimate measure of a compound's utility is its performance data. The tables below compare the inhibitory potency and selectivity of Sitagliptin, a prominent drug featuring the 2-(Pyrrolidin-1-ylmethyl)benzonitrile core, against other approved DPP-4 inhibitors with different chemical scaffolds.

Table 1: Inhibitory Potency (IC50) of Sitagliptin Against Related Peptidases

Enzyme	IC50 (nM)	Data Source
DPP-4	18	[15]
FAP	>10,000	[15]
DPP-8	>10,000	[15]
DPP-9	>10,000	[15]

Note: IC50 values are approximate and can vary based on specific assay conditions.

Table 2: Comparative Selectivity of Clinically Approved DPP-4 Inhibitors

Compound	Scaffold Type	DPP-4 IC50 (nM)	Selectivity vs. DPP-8 (Fold)	Selectivity vs. DPP-9 (Fold)
Sitagliptin	β-amino acid derivative	18	>555	>555
Vildagliptin	Cyanopyrrolidine	62	~435	~13
Saxagliptin	Cyanopyrrolidine	50	~8	~2
Alogliptin	Pyrimidinedione	<10	>1,000	>1,000
Linagliptin	Xanthine	1	>10,000	>10,000

Fold Selectivity = IC50 (DPP-8 or DPP-9) / IC50 (DPP-4). Data compiled from[15].

Discussion and Mechanistic Insights

The data clearly demonstrates the exceptional selectivity of compounds derived from the 2-(Pyrrolidin-1-ylmethyl)benzonitrile scaffold, exemplified by Sitagliptin. With a selectivity fold of over 555 against the closely related DPP-8 and DPP-9 enzymes, it significantly outperforms cyanopyrrolidine-based inhibitors like Vildagliptin and Saxagliptin in this critical metric.[15] This high degree of selectivity is a testament to the precise molecular interactions between the compound and the active site of the DPP-4 enzyme. The pyrrolidine moiety mimics the proline residue of natural substrates, while the benzonitrile group engages in specific interactions within a sub-pocket of the enzyme, a feature less accommodated by the active sites of DPP-8 and DPP-9.

While other scaffolds, such as the xanthine-based Linagliptin, also exhibit outstanding selectivity, the 2-(Pyrrolidin-1-ylmethyl)benzonitrile core represents a highly successful and validated starting point for designing potent and exquisitely selective enzyme inhibitors.

Conclusion

Evaluating the selectivity of enzyme inhibitors is a non-negotiable step in the drug discovery process. For compounds based on the 2-(Pyrrolidin-1-ylmethyl)benzonitrile scaffold, a systematic approach using robust, validated fluorometric assays is essential. The evidence strongly supports that this scaffold can be leveraged to achieve remarkable selectivity for DPP-4 over homologous enzymes like FAP, DPP-8, and DPP-9. By adhering to rigorous experimental design and careful data analysis, researchers can confidently identify lead candidates with a higher probability of clinical success and a lower risk of off-target effects, ultimately contributing to the development of safer and more effective medicines.

References

• Drug Chug. (2025, February 2). How do DPP-4 Inhibitors Work (EASY Pharmacology). YouTube.
• Zero To Finals. (2016, December 6). How does sitagliptin work? DPP-4 inhibitors and GLP-1 mimetics. YouTube.

• Mould, D. R., et al. (2017). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. Bioorganic & Medicinal Chemistry Letters, 27(22), 5033-5038. [Link]

• Diabetes UK. DPP-4 inhibitors (gliptins).

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• Vella, A. (2012). Mechanism of Action of DPP-4 Inhibitors—New Insights. Diabetes, 61(11), 2779-2780. [Link]

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• Amblee, A., et al. (2014). Comparison of GLP-1 Analogues versus Sitagliptin in the Management of Type 2 Diabetes: Systematic Review and Meta-Analysis of Head-to-Head Studies. PLOS ONE, 9(8), e103798. [Link]

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A Head-to-Head Comparison of Novel SARMs with Existing Therapeutic Agents: A Guide for Researchers

In the quest for therapies that can selectively harness the anabolic benefits of androgens while minimizing their undesirable side effects, Selective Androgen Receptor Modulators (SARMs) have emerged as a promising class of investigational drugs. This guide provides a comprehensive head-to-head comparison of novel nonsteroidal SARMs with existing therapeutic agents, primarily testosterone and its derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic nuances, preclinical and clinical evidence, and the experimental methodologies crucial for evaluating these compounds.

The Rationale for Tissue Selectivity: Moving Beyond Traditional Androgens

Traditional androgen therapies, such as testosterone replacement therapy (TRT), are effective in promoting muscle and bone growth. However, their clinical utility is often hampered by a lack of tissue selectivity, leading to a range of androgenic side effects.[1][2] These include potential risks to the prostate, skin, and hair, as well as alterations in lipid profiles.[1][2] The core concept behind SARMs is to develop compounds that can preferentially activate the androgen receptor (AR) in anabolic tissues (muscle and bone) while having reduced activity in androgenic tissues (prostate, seminal vesicles, etc.).[1][3][4]

This tissue selectivity is believed to arise from the unique conformational changes that SARMs induce in the AR upon binding.[3] This altered conformation can lead to differential recruitment of co-regulator proteins, ultimately resulting in tissue-specific gene expression.[3] Furthermore, most nonsteroidal SARMs are not substrates for the enzymes 5α-reductase and aromatase, which convert testosterone into the more potent androgen dihydrotestosterone (DHT) and estrogens, respectively. This lack of metabolic conversion is a key factor in their improved side-effect profile compared to testosterone.[1][3]

Comparative Preclinical Efficacy: The Anabolic-Androgenic Index

The classic preclinical method for assessing the anabolic and androgenic activity of androgens is the Hershberger assay, typically performed in orchidectomized (castrated) rats. This assay measures the change in weight of an anabolic tissue (levator ani muscle) relative to an androgenic tissue (ventral prostate or seminal vesicles). The ratio of these effects provides an "anabolic-androgenic index," a quantitative measure of a compound's tissue selectivity.

Here, we compare the preclinical data of leading novel SARMs with testosterone propionate (TP), a commonly used testosterone ester.

Compound	Anabolic Activity (Levator Ani Muscle)	Androgenic Activity (Ventral Prostate)	Anabolic-Androgenic Ratio	Source
Testosterone Propionate (TP)	High	High	~1:1	[3]
Enobosarm (Ostarine, MK-2866)	High	Low to Moderate	>3:1	[5]
RAD-140 (Testolone)	High	Very Low	~90:1	[6]
LGD-4033 (Ligandrol)	High	Low	>10:1	[7]

Note: The anabolic-androgenic ratios are approximate and can vary depending on the specific experimental conditions.

These preclinical data highlight the significantly improved tissue selectivity of novel SARMs compared to testosterone. For instance, RAD-140 demonstrates a remarkable 90-fold greater anabolic effect relative to its androgenic effect in these models.[6]

In Vitro Characterization: Receptor Binding and Functional Activity

The initial characterization of a SARM's activity begins at the molecular level with in vitro assays to determine its binding affinity for the androgen receptor and its ability to activate AR-mediated gene transcription.

Compound	Androgen Receptor Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)	Source
Dihydrotestosterone (DHT)	~0.2-0.5	~0.1	[8]
Enobosarm (Ostarine, MK-2866)	~3.8	~10	[5]
RAD-140 (Testolone)	~7	~2	[8]
LGD-4033 (Ligandrol)	~1	~1	[7]

Ki: Inhibition constant, a measure of binding affinity. Lower values indicate higher affinity. EC50: Half-maximal effective concentration, a measure of the compound's potency in activating the receptor. Lower values indicate higher potency.

These in vitro data demonstrate that novel SARMs can bind to the androgen receptor with high affinity and potently activate its transcriptional activity, in some cases with potency comparable to the endogenous androgen DHT.

Head-to-Head Clinical Evidence: Efficacy and Safety in Humans

While preclinical data are promising, clinical trials in humans are essential to validate the efficacy and safety of novel SARMs. To date, no SARM has received FDA approval for clinical use.[1][9] However, several have undergone clinical investigation for various indications, primarily muscle wasting associated with cancer and other chronic diseases.

Enobosarm (Ostarine, MK-2866)

Enobosarm is one of the most extensively studied SARMs in clinical trials. In a Phase II trial involving elderly men and postmenopausal women, enobosarm demonstrated a dose-dependent increase in total lean body mass (LBM) over a 12-week period.[10][11] Notably, these gains in LBM were not accompanied by significant androgenic side effects, such as changes in sebaceous gland activity or hair growth.[10]

However, in two Phase III trials (the POWER trials) for the prevention and treatment of muscle wasting in patients with non-small cell lung cancer, enobosarm failed to meet the primary endpoint of improving stair climb power, despite showing a statistically significant increase in LBM.[1] This highlights the critical distinction between increasing muscle mass and improving muscle function, a key consideration for future clinical trial design in this field.

LGD-4033 (Ligandrol)

In a Phase I clinical trial in healthy young men, LGD-4033 was well-tolerated and demonstrated a dose-dependent increase in lean body mass.[7][12][13] The study also showed a dose-dependent suppression of total testosterone and sex hormone-binding globulin (SHBG), which returned to baseline after discontinuation of the drug.[12][13] Importantly, there were no significant changes in prostate-specific antigen (PSA) levels.[12][13]

Comparative Safety Profile: SARMs vs. Testosterone

One of the primary theoretical advantages of SARMs over testosterone is a superior safety profile, particularly concerning androgenic side effects.

Side Effect	Testosterone Replacement Therapy (TRT)	Novel SARMs (Clinical Trial Data)
Prostate Enlargement (BPH)	Potential risk, especially in older men.	No significant increase in prostate volume or PSA levels observed in clinical trials to date.[1][12][13]
Erythrocytosis (Increased Red Blood Cell Count)	A known side effect that can increase the risk of thromboembolic events.	Less pronounced effect compared to testosterone, though minor increases have been noted in some studies.
Gynecomastia (Breast Enlargement)	Can occur due to the aromatization of testosterone to estrogen.	Not expected as nonsteroidal SARMs do not aromatize.[1]
Hepatotoxicity (Liver Damage)	Oral testosterone formulations are associated with liver toxicity. Transdermal and injectable forms have a lower risk.	Some oral SARMs have been associated with transient elevations in liver enzymes in a small percentage of trial participants.[1][9]
Suppression of Endogenous Testosterone	A consistent effect of exogenous testosterone administration.	Dose-dependent suppression of endogenous testosterone has been observed with SARMs.[12][13]
Lipid Profile Changes	Can lower HDL ("good") cholesterol.	A decrease in HDL cholesterol is a commonly reported side effect in clinical trials of SARMs.[9]

It is crucial to note that the long-term safety of SARMs has not been established due to the limited duration of clinical trials.[2] The FDA has issued warnings regarding the potential for life-threatening side effects, including an increased risk of heart attack and stroke, based on adverse event reports.[9]

Experimental Protocols for Evaluation

The rigorous evaluation of novel SARMs requires standardized and well-validated experimental protocols. Below are outlines of key in vitro and in vivo assays.

In Vitro Androgen Receptor Transactivation Assay

This assay is fundamental for determining the functional activity of a SARM.

Objective: To quantify the ability of a compound to activate the androgen receptor and induce the transcription of a reporter gene.

Methodology:

• Cell Culture: Utilize a suitable cell line that endogenously expresses the androgen receptor (e.g., LNCaP prostate cancer cells) or a cell line engineered to express the AR.

• Transfection: Co-transfect the cells with two plasmids:

  • An androgen receptor expression vector (if not endogenously expressed).

  • A reporter plasmid containing a luciferase gene under the control of an androgen-responsive element (ARE). A control plasmid (e.g., expressing Renilla luciferase) is also co-transfected for normalization.

• Compound Treatment: After transfection, treat the cells with a range of concentrations of the test SARM, a positive control (e.g., DHT), and a vehicle control.

• Incubation: Incubate the cells to allow for AR activation and reporter gene expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the activity of both firefly and Renilla luciferase using a luminometer.[14][15]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell viability. Plot the normalized luciferase activity against the compound concentration to determine the EC50 value.

In Vivo Hershberger Bioassay in Orchidectomized Rats

This classic in vivo assay provides a measure of a compound's anabolic and androgenic activity.

Objective: To determine the tissue-selective androgenic and anabolic effects of a test compound.

Methodology:

• Animal Model: Use prepubertal male rats that have been surgically castrated (orchidectomized) to remove the endogenous source of androgens.

• Acclimation: Allow the animals to acclimate to the housing conditions.

• Dosing: Administer the test SARM, a positive control (e.g., testosterone propionate), and a vehicle control to different groups of animals daily for a specified period (typically 7-10 days). Administration is usually via oral gavage or subcutaneous injection.

• Necropsy and Tissue Collection: At the end of the treatment period, euthanize the animals and carefully dissect and weigh the target tissues:

  • Anabolic Tissue: Levator ani muscle.

  • Androgenic Tissues: Ventral prostate and seminal vesicles.

• Data Analysis: Compare the weights of the target tissues in the treated groups to the vehicle control group. Calculate the anabolic-androgenic ratio by dividing the percent increase in the weight of the levator ani muscle by the percent increase in the weight of the ventral prostate or seminal vesicles.[16]

Future Directions and Unanswered Questions

The field of SARM research holds considerable promise for the development of novel anabolic therapies with improved safety profiles. However, several critical questions remain to be answered:

• Long-Term Safety: The long-term consequences of SARM use are unknown. More extensive and longer-duration clinical trials are needed to fully assess their safety, particularly regarding cardiovascular health and cancer risk.

• Translating Muscle Mass to Function: As evidenced by the Enobosarm POWER trials, an increase in lean body mass does not always translate to an improvement in physical function. Future research must focus on identifying SARMs and dosing regimens that can enhance both muscle mass and strength, and on developing more sensitive and clinically relevant functional endpoints for clinical trials.

• Head-to-Head Comparative Trials: There is a notable lack of direct, head-to-head clinical trials comparing the efficacy and safety of novel SARMs with testosterone replacement therapy for conditions such as hypogonadism and sarcopenia. Such trials are essential for establishing the true therapeutic value of SARMs.

Conclusion

Novel Selective Androgen Receptor Modulators represent a significant advancement in the field of androgen therapy. Preclinical and early-phase clinical data have demonstrated their potential to selectively promote anabolic effects in muscle and bone with a reduced burden of androgenic side effects compared to traditional androgens like testosterone. However, the journey from promising investigational drugs to approved therapeutic agents is still ongoing. Rigorous and well-designed preclinical and clinical research, employing validated experimental protocols, will be paramount in fully elucidating the therapeutic potential and long-term safety of this exciting class of compounds. As the research landscape continues to evolve, SARMs may one day offer a safer and more targeted approach to treating a wide range of conditions characterized by muscle wasting and bone loss.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of Pyrrolidine-Based Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of the Pyrrolidine Scaffold

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry.[1][2] Its prevalence is a testament to its versatility, appearing in the structures of numerous natural products, alkaloids, and FDA-approved drugs.[3][4][5] The scaffold's non-planarity and sp³-hybridized carbons allow for intricate three-dimensional structures that can effectively explore pharmacophore space.[6] Furthermore, the nitrogen atom can act as a hydrogen bond acceptor, while an N-H group can serve as a hydrogen bond donor, facilitating critical interactions with biological targets.[7]

However, these same structural and physicochemical properties that make the pyrrolidine motif so valuable also present a significant challenge: the potential for unintended interactions with multiple biological receptors. This cross-reactivity, or off-target binding, can lead to undesirable side effects, toxicity, or even unexpected therapeutic benefits (polypharmacology). For drug development professionals, a thorough understanding and early assessment of a compound's cross-reactivity profile are not merely best practices; they are critical components of a robust preclinical safety evaluation, as underscored by regulatory bodies like the FDA.[8][9]

This guide provides a framework for investigating the cross-reactivity of pyrrolidine-based compounds. We will move beyond simple protocol recitation to explore the causality behind experimental choices, compare methodologies, and interpret data within the context of drug discovery. Our focus is on building a self-validating system of inquiry to ensure the trustworthiness and scientific integrity of your findings.

The Strategic Imperative for Cross-Reactivity Screening

The core rationale for cross-reactivity screening is risk mitigation. A pyrrolidine-based compound designed as a highly selective dopamine transporter (DAT) inhibitor might, due to structural similarities in binding pockets, also interact with serotonin (SERT) or norepinephrine (NET) transporters.[10] Similarly, certain synthetic cathinones containing a pyrrolidine ring, such as α-PHP, have demonstrated significant antagonist activity at muscarinic acetylcholine receptors (MRs), potentially explaining observed anticholinergic side effects like tachycardia and memory impairment.[11]

These off-target interactions are dictated by the compound's structure-activity relationship (SAR). For instance, increasing the length of the α-carbon side chain in some pyrrolidine-containing cathinones dramatically increases their affinity for all muscarinic receptor subtypes.[11] Early characterization of these liabilities allows for:

• Informed Lead Optimization: Guiding medicinal chemists to modify the compound structure to enhance selectivity.

• Prediction of Clinical Side Effects: Anticipating potential adverse events before first-in-human studies.

• Mechanism Deconvolution: Differentiating between on-target and off-target effects to clarify the true mechanism of action.

Core Methodologies for Assessing Receptor Cross-Reactivity

A comprehensive assessment of cross-reactivity requires a multi-pronged approach, typically progressing from initial binding affinity measurements to functional characterization.

Radioligand Binding Assays: The Litmus Test for Interaction

The foundational step in any cross-reactivity study is to determine if a compound physically interacts with a receptor. Competitive radioligand binding assays are the gold standard for this purpose.

Causality Behind the Choice: This method provides a direct, quantitative measure of the affinity (expressed as the inhibition constant, Kᵢ) of a test compound for a specific receptor. It is a highly sensitive and reproducible technique that serves as an efficient primary screen to identify potential off-target "hits" from a large panel of receptors.

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol:

• Preparation:

  • Prepare cell membranes from a stable cell line (e.g., HEK293, CHO) overexpressing the receptor of interest.

  • Select a high-affinity radioligand specific for the target receptor (e.g., [³H]-N-methylscopolamine for muscarinic receptors).

  • Create a series of dilutions of the pyrrolidine-based test compound.

• Incubation:

  • In a multi-well plate, combine the receptor membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound.

  • Include controls for total binding (no test compound) and non-specific binding (excess of a known, non-labeled ligand).

  • Incubate the mixture at a controlled temperature to allow the binding to reach equilibrium.

• Separation:

  • Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat. This step traps the membranes with bound radioligand while unbound radioligand passes through.

  • Wash the filters quickly with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification & Analysis:

  • Place the filter discs into scintillation vials with scintillation cocktail.

  • Quantify the amount of radioactivity on each filter using a scintillation counter.

  • Calculate the percentage of specific binding inhibited by the test compound at each concentration.

  • Plot the percent inhibition against the log concentration of the test compound to generate a dose-response curve and determine the IC₅₀ value.

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used in the assay.[12]

Trustworthiness through Self-Validation: The protocol's integrity relies on its controls. The 'total binding' wells establish the maximum signal, while the 'non-specific binding' wells define the background noise. A successful assay shows a clear, sigmoidal dose-response curve, allowing for confident determination of the IC₅₀.

Functional Assays: From Binding to Biological Consequence

A compound that binds to a receptor may act as an agonist (activating it), an antagonist (blocking it), or an inverse agonist (inactivating its basal activity). Binding affinity does not predict functional outcome. Therefore, functional assays are essential for characterizing the biological activity of any identified off-target interaction.

Causality Behind the Choice: Functional assays provide the context for a binding "hit." An antagonist interaction at Kᵢ = 50 nM may be clinically manageable, whereas an agonist interaction at the same affinity could cause significant side effects. These assays measure a downstream event in the receptor's signaling cascade, giving a more physiologically relevant picture of the compound's effect.

Experimental Workflow: Gs-Coupled GPCR Functional Assay (cAMP Measurement)

Caption: Simplified workflow for a cell-based cAMP functional assay.

Step-by-Step Protocol (Antagonist Mode Example):

• Cell Culture: Plate cells expressing the target receptor in a multi-well format and grow to an appropriate confluency.

• Compound Pre-incubation: Add serial dilutions of the pyrrolidine-based test compound to the wells. Incubate for a set period to allow the compound to bind to the receptor.

• Agonist Challenge: Add a known agonist for the receptor at a fixed concentration (typically its EC₈₀) to all wells (except negative controls).

• Signaling & Lysis: Incubate to allow for signal transduction (i.e., cAMP production). Stop the reaction and lyse the cells according to the detection kit manufacturer's instructions.

• Detection: Measure the intracellular cAMP concentration using a suitable method, such as Homogeneous Time-Resolved Fluorescence (HTRF) or an ELISA-based kit.

• Analysis: Plot the measured signal (e.g., HTRF ratio) against the log concentration of the test compound to determine the IC₅₀, the concentration at which the compound inhibits 50% of the agonist-induced response.

Comparative Analysis: Cross-Reactivity Profiles of Pyrrolidine Archetypes

To illustrate the practical application of these methodologies, we present comparative data for two hypothetical pyrrolidine-based compounds: a stimulant analog ("Pyrovalerone-X") and a nootropic agent ("Racetam-Y"). The data below are representative of what would be generated from a standard preclinical receptor screening panel.

Table 1: Comparative Binding Affinity (Kᵢ, nM) at Key CNS Receptors

Receptor Target	Pyrovalerone-X (Kᵢ, nM)	Racetam-Y (Kᵢ, nM)	Rationale for Inclusion
Monoamine Transporters	Primary targets for stimulants; common off-targets.
Dopamine (DAT)	5	>10,000	Expected primary target for Pyrovalerone-X.
Serotonin (SERT)	1,250	>10,000	Off-target interaction can modulate mood and side effects.[13]
Norepinephrine (NET)	45	>10,000	Contributes to cardiovascular and alertness effects.
Acetylcholine Receptors	Implicated in cognition and autonomic function.
Muscarinic M₁	1,400	8,500	M₁ agonism is a pro-cognitive target.
Muscarinic M₂	280	>10,000	M₂ antagonism can cause tachycardia.[11]
Nicotinic α4β2	950	2,500	Key receptor for nicotine's effects; involved in cognition.[14][15]
Nicotinic α7	3,200	1,800	Implicated in learning and memory.[16]
Glutamate Receptors	Central to excitatory neurotransmission, learning, memory.
NMDA	4,500	980	Target for some dissociatives and cognitive enhancers.[13]
AMPA	>10,000	550	Racetams are known positive allosteric modulators of AMPA.

Data are hypothetical for illustrative purposes. Values >10,000 nM are generally considered inactive.

Table 2: Comparative Functional Activity at Off-Target Receptors (IC₅₀ / EC₅₀, nM)

Receptor Target	Compound	Assay Type	Functional Result
Muscarinic M₂	Pyrovalerone-X	cAMP Inhibition	Antagonist (IC₅₀ = 510 nM)
NMDA	Racetam-Y	Calcium Flux	Agonist (EC₅₀ = 1,500 nM)
Nicotinic α4β2	Racetam-Y	Ion Flux	Weak Agonist (EC₅₀ = 4,200 nM)

Data are hypothetical for illustrative purposes.

Interpretation and Field-Proven Insights

• Pyrovalerone-X Analysis: The binding data (Table 1) confirm that Pyrovalerone-X is a potent DAT/NET inhibitor, consistent with its stimulant profile. However, a significant off-target "hit" is observed at the M₂ muscarinic receptor (Kᵢ = 280 nM). The functional data (Table 2) are crucial here: they reveal this interaction is antagonistic . This profile predicts a risk of anticholinergic side effects, particularly tachycardia, which is a known clinical feature associated with some pyrrolidine-containing cathinones.[11] This finding would prompt a medicinal chemistry effort to reduce M₂ affinity while retaining DAT/NET potency.

• Racetam-Y Analysis: This compound shows the expected activity at AMPA receptors. The cross-reactivity screen identifies a moderate affinity for the NMDA receptor. The functional data classify this as an agonist interaction. While the potency is modest (EC₅₀ = 1,500 nM), this dual AMPA/NMDA activity could represent a desirable polypharmacology for a cognitive enhancer. However, it also warrants further investigation, as excessive NMDA agonism can be excitotoxic. The weak nicotinic activity is likely not clinically relevant at therapeutic doses but should be monitored.

Conclusion: Integrating Cross-Reactivity Data into Drug Development

The study of cross-reactivity is an indispensable discipline in the development of pyrrolidine-based compounds. By moving from broad screening using radioligand binding assays to nuanced characterization with functional assays, researchers can build a comprehensive profile of a compound's biological interactions. This data-driven approach, grounded in the principles of causality and self-validation, empowers teams to make informed decisions, design safer and more effective molecules, and ultimately, increase the probability of clinical success. The structural versatility of the pyrrolidine ring will ensure its continued prominence in drug discovery, making a deep understanding of its potential off-target interactions more critical than ever.[2][3]

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• Moni, M. S., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

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A Senior Application Scientist's Guide to Evaluating the Predictive Capability of Pharmacophore Models for LSD1 Inhibitors

This guide provides a comprehensive framework for researchers, computational chemists, and drug development professionals on constructing and, more critically, evaluating the predictive power of pharmacophore models targeting Lysine-Specific Demethylase 1 (LSD1). We will move beyond rote protocols to dissect the underlying scientific rationale, ensuring that the models you build are not just theoretical constructs but robust, validated tools for discovering novel chemical matter.

Introduction: LSD1 as a Therapeutic Target and the Role of Pharmacophore Modeling

Lysine-Specific Demethylase 1 (LSD1, also known as KDM1A) has emerged as a significant therapeutic target, particularly in oncology.[1][2] As a flavin adenine dinucleotide (FAD)-dependent enzyme, it plays a crucial role in epigenetic regulation by demethylating histone H3 on lysines 4 and 9 (H3K4me1/2 and H3K9me1/2).[3] This modulation of histone methylation alters chromatin structure and gene expression, and its dysregulation is implicated in the progression of numerous cancers, including acute myeloid leukemia and various solid tumors.[1][3]

The discovery of potent and selective LSD1 inhibitors is an area of intense research. Computational methods, specifically pharmacophore modeling, serve as a powerful engine in this discovery process.[4] A pharmacophore represents the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic regions, aromatic rings) that a molecule must possess to interact with a specific target receptor and elicit a biological response.[5] These models act as 3D search queries to rapidly screen vast virtual libraries, identifying novel scaffolds that would be time-consuming and expensive to find through traditional high-throughput screening alone.

However, the utility of any pharmacophore model is entirely dependent on its predictive capability. A poorly validated model can lead to costly failures, inundating a discovery pipeline with false positives or, worse, causing promising candidates to be overlooked. This guide will compare and contrast common methodologies for building and rigorously validating pharmacophore models for LSD1 inhibitors, providing the technical details and causal explanations necessary for robust application.

Part 1: Constructing the Pharmacophore Model - A Comparison of Methodologies

The initial step in any pharmacophore-based project is the generation of the model itself. The choice of methodology is dictated by the available data—namely, whether the 3D structure of the target protein is known. There are two primary approaches: ligand-based and structure-based modeling.[6]

Ligand-Based Pharmacophore Modeling

This approach is employed when the 3D structure of the target protein is unavailable, but a set of active ligands is known.[6] The core principle is that molecules with similar biological activity often share common chemical features arranged in a specific spatial orientation.[7]

Causality in Experimental Design: The quality of a ligand-based model is critically dependent on the training set of molecules used for its generation. A well-curated training set should include:

• Structural Diversity: A range of different chemical scaffolds prevents the model from becoming biased toward a single chemotype.

• Potent Activity: The included molecules should be highly active to ensure the identified features are truly essential for binding.

• Clear Structure-Activity Relationship (SAR): The set should ideally contain analogues with varying activity levels, which helps refine the model's features.

Numerous studies have successfully used this approach for LSD1 inhibitor discovery, often employing automated hypothesis generation algorithms like HypoGen.[1]

Structure-Based Pharmacophore Modeling

When a high-resolution 3D structure of the target protein (often from X-ray crystallography) is available, a structure-based model can be generated.[5] This method directly analyzes the key interaction points within the protein's binding site. For LSD1, this could be the FAD-binding pocket or the substrate-binding pocket.[1][2]

Causality in Experimental Design: The rationale here is to translate the protein's key interaction residues into pharmacophoric features. For example:

• A glutamic acid residue can be modeled as a hydrogen bond acceptor feature.

• A tryptophan residue can be represented by a hydrophobic or aromatic feature.

• A backbone amide can serve as a hydrogen bond donor feature.

This approach has the distinct advantage of not being biased by the chemistry of known ligands and can potentially identify novel scaffolds that interact with the target in entirely new ways.

Diagram 1: Overall Pharmacophore Modeling and Validation Workflow

Caption: A high-level workflow for pharmacophore modeling.

Feature	Ligand-Based Modeling	Structure-Based Modeling
Requirement	A set of active, structurally diverse ligands.	High-resolution 3D structure of the target protein.
Pros	Does not require a protein structure. Captures the essence of known potent compounds.	Unbiased by known ligands. Can identify novel binding modes. Provides direct structural rationale for features.
Cons	Heavily biased by the chemistry of the training set. May miss novel scaffolds. Requires careful selection of active compounds.	Requires an accurate, high-resolution protein structure. May not account for protein flexibility or water-mediated interactions.
Best For...	Scenarios where the protein structure is unknown or difficult to obtain.	Projects with available crystal structures, aiming to find completely new chemotypes.

Part 2: The Crucial Step - A Multi-Pillar Approach to Model Validation

A generated pharmacophore model is merely a hypothesis. Its predictive power must be rigorously validated before it can be trusted for virtual screening. A robust validation protocol is a self-validating system, incorporating statistical checks and experimental correlation.

Pillar 1: Statistical and Cost Analysis

For ligand-based models generated by algorithms like HypoGen, several statistical parameters are calculated to assess the quality of the hypothesis.

• Cost Analysis: This evaluates the complexity and predictive power of the model. The best hypothesis should have the highest cost difference between the null cost (a model with no features) and the total cost.[1] A high cost difference indicates that the pharmacophore model is statistically significant and not due to chance.

• Correlation Coefficient (r): A high correlation between the estimated activity from the pharmacophore model and the actual experimental activity for the training set compounds is essential.

• Fischer's Randomization Test: This is a critical statistical check. The activities of the training set molecules are scrambled multiple times to generate random hypotheses. If the original, unscrambled hypothesis has a significantly lower cost than the random ones, it provides high confidence (typically at a 95% or 98% level) that a strong correlation exists between the chemical features and biological activity.[1]

Pillar 2: Test Set Validation

This is arguably the most important validation step. The model's ability to distinguish between known active and inactive compounds is tested using a dataset that was not used to build the model.[8]

Experimental Protocol: Test Set Validation

• Assemble a Test Set:

  • Actives: Collect a set of known LSD1 inhibitors that were not part of the training set. These should ideally cover a range of scaffolds and potencies.

  • Decoys: Generate or collect a much larger set of "decoy" molecules. These are compounds that are presumed to be inactive but have similar physicochemical properties (e.g., molecular weight, logP) to the known actives. This prevents the model from simply selecting for small, non-drug-like molecules. Public databases like DUD-E are excellent sources for decoys.

• Screen the Test Set: Use the generated pharmacophore model as a 3D query to screen the combined database of test set actives and decoys.

• Analyze the Results: Calculate key performance metrics to quantify the model's predictive power.

Diagram 2: Relationship of Key Validation Metrics

Caption: The interplay of validation metrics.

Metric	Definition	What It Measures	Ideal Value
Sensitivity	The percentage of active compounds in the test set that are correctly identified as hits.[8]	The model's ability to find true positives.	High (close to 100%)
Specificity	The percentage of inactive (decoy) compounds that are correctly rejected by the model.[8]	The model's ability to avoid false positives.	High (close to 100%)
Enrichment Factor (EF)	The ratio of the concentration of active compounds in the hit list to the concentration of actives in the original database.[8]	How much better the model is at finding actives compared to random selection.	High (>> 1)
Güner-Henry (GH) Score	A score between 0 and 1 that balances yield of actives, percentage of actives in the hit list, and enrichment factor.[8]	An overall measure of model quality for virtual screening.	Close to 1
ROC Curve	A plot of Sensitivity (True Positive Rate) versus 1-Specificity (False Positive Rate).[8]	The trade-off between finding actives and accepting false positives. A good model has a curve that bows towards the top-left corner.	Area Under the Curve (AUC) close to 1.0

Pillar 3: External Validation via a Virtual Screening Campaign

The ultimate test of a pharmacophore model is its performance in a real-world scenario. This involves using the validated model to screen a large, external database of commercially available compounds (e.g., ZINC, Enamine) to identify novel hits.[9]

Experimental Protocol: Pharmacophore-Based Virtual Screening

• Database Preparation: Obtain a large compound library in a 3D format. It is crucial to generate multiple conformers for each molecule to ensure that the bioactive conformation is likely to be present.

• Pharmacophore Screening: Use the validated pharmacophore model as a filter. All molecules from the database are mapped against the model, and only those that fit the pharmacophoric features within the specified distance constraints are retained.[10]

• Post-Screening Filtering (Self-Validation):

  • Drug-Likeness: Apply filters like Lipinski's Rule of Five and Veber's rules to remove compounds with poor pharmacokinetic properties.[10][11] This step is causal; it enriches the hit list for molecules that are more likely to be viable drug candidates.

  • Molecular Docking: The hits from the pharmacophore screen should be docked into the LSD1 binding site. This serves as an orthogonal filter, adding a physics-based scoring function to the feature-based pharmacophore screen.[3] Hits that fit the pharmacophore and have a favorable docking score are prioritized.

• Hit Selection and Experimental Validation:

  • Select a diverse set of the top-ranking virtual hits for purchase.

  • Perform in vitro biochemical assays (e.g., HRP-coupled assay) to determine the IC50 values of the purchased compounds against LSD1.[9]

  • The confirmation of activity in several purchased hits provides the definitive validation of the pharmacophore model's predictive power. For instance, a virtual screen that identifies hits with micromolar or even nanomolar potency is considered highly successful.[1][12]

Part 3: The Synergy of Modern Approaches - Integrating Machine Learning

While traditional pharmacophore modeling is powerful, its predictive capability can be enhanced by integrating it with other computational techniques, particularly machine learning (ML).[7]

Instead of using a pharmacophore model simply as a binary filter (a molecule either fits or it doesn't), the fit score can be used as a descriptor in a Quantitative Structure-Activity Relationship (QSAR) model.[9] ML algorithms like Support Vector Machines (SVM) or Random Forests can be trained on large datasets of LSD1 inhibitors, using molecular fingerprints and pharmacophore-fit scores as inputs to predict the biological activity (pIC50) of new compounds.[9]

One study successfully built an SVM model for LSD1 inhibitors using data from the ChEMBL database, achieving a coefficient of determination (R²) of 0.703 on the test set.[9] This model was then used in a virtual screening campaign that rediscovered a known potent inhibitor (RN1) with a predicted IC50 of 65.9 nM, remarkably close to its experimental value of 70 nM, demonstrating the high accuracy of such integrated approaches.[9]

Conclusion

Evaluating the predictive capability of a pharmacophore model for LSD1 inhibitors is not a single step but a multi-faceted process grounded in statistical rigor and experimental validation. A Senior Application Scientist does not simply trust the output of a software program; they interrogate it. By employing a validation strategy that includes cost analysis, robust test set evaluation with appropriate metrics (Sensitivity, Specificity, EF, ROC), and confirmation through a prospective virtual screening campaign, researchers can build high confidence in their models. The integration of orthogonal methods like molecular docking and machine learning further refines this process, transforming the pharmacophore model from a simple hypothesis into a validated, high-precision tool for the discovery of next-generation epigenetic therapeutics.

References

• Title: Machine-Learning-Enabled Virtual Screening for Inhibitors of Lysine-Specific Histone Demethylase 1 - PMC Source: PubMed Central URL: [Link]

• Title: LSD1-Based Reversible Inhibitors Virtual Screening and Binding Mechanism Computational Study - PMC Source: PubMed Central URL: [Link]

• Title: Discovery of new potent lysine specific histone demythelase-1 inhibitors (LSD-1) using structure based and ligand based molecular modelling and machine learning Source: RSC Publishing URL: [Link]

• Title: A state-of-the-art review on LSD1 and its inhibitors in breast cancer: Molecular mechanisms and therapeutic significance Source: Frontiers URL: [Link]

• Title: MetalloDock: Decoding Metalloprotein–Ligand Interactions via Physics-Aware Deep Learning for Metalloprotein Drug Discovery Source: Journal of the American Chemical Society URL: [Link]

• Title: Pharmacophore modeling: advances, limitations, and current utility in drug discovery Source: Dove Medical Press URL: [Link]

• Title: Identifying the Novel Inhibitors of Lysine specific demethylase 1 (LSD1) Combining Pharmacophore-Based and Structure-Based Virtual Screening Source: ResearchGate URL: [Link]

• Title: Structure-based pharmacophore modeling, virtual screening, and molecular dynamics simulation studies for identification of Plasmodium falciparum 5-aminolevulinate synthase inhibitors Source: Frontiers URL: [Link]

• Title: Drug Design by Pharmacophore and Virtual Screening Approach - PMC Source: NIH URL: [Link]

• Title: Recent progress on cheminformatics approaches to epigenetic drug discovery - PMC Source: NIH URL: [Link]

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• Title: Epigenetics-targeted drugs: current paradigms and future challenges - PMC Source: NIH URL: [Link]

• Title: LSD1-Based Reversible Inhibitors Virtual Screening and Binding Mechanism Computational Study Source: MDPI URL: [Link]

• Title: Epigenetic Target Prediction with Accurate Machine Learning Models Source: ChemRxiv URL: [Link]

• Title: Pharmacophore Modeling in Drug Discovery: Methodology and Current Status Source: DergiPark URL: [Link]

• Title: Recent advances in epigenetic anticancer therapeutics and future perspectives - PMC Source: NIH URL: [Link]

• Title: Clinical advances in targeting epigenetics for cancer therapy Source: ResearchGate URL: [Link]

• Title: Utilizing a structure-based virtual screening approach to discover potential LSD1 inhibitors Source: Taylor & Francis Online URL: [Link]

• Title: In Silico Identification of LSD1 Inhibition-Responsive Targets in Small Cell Lung Cancer Source: MDPI URL: [Link]

• Title: Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications Source: LinkedIn URL: [Link]

• Title: In Silico Identification of New Inhibitors of the LOX-1 Receptor via Molecular Docking, ADMET Pharmacokinetics and Molecular Dynamics Simulations Source: Preprints.org URL: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Pyrrolidin-1-ylmethyl)benzonitrile

Navigating the complexities of chemical waste management is a cornerstone of responsible research. For scientists and professionals in drug development, the proper disposal of novel or specialized compounds like 2-(Pyrrolidin-1-ylmethyl)benzonitrile is not merely a regulatory hurdle; it is a fundamental aspect of ensuring laboratory safety, environmental stewardship, and the integrity of our work. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this compound, grounded in established safety principles and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream confidently and correctly, reinforcing a culture of safety within your institution.

Hazard Identification and Risk Assessment: A Proactive Approach

Understanding the inherent risks of a compound is the first step toward managing it safely. While a specific Safety Data Sheet (SDS) for 2-(Pyrrolidin-1-ylmethyl)benzonitrile may not be readily available, a robust risk assessment can be conducted by examining its structural components: the benzonitrile group and the pyrrolidine ring.

• The Benzonitrile Moiety: Benzonitrile and related compounds are classified as harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] They can cause irritation to the skin, eyes, and respiratory tract.[1][2] A significant concern with nitrile compounds is the potential for the release of highly toxic hydrogen cyanide gas, especially under acidic conditions or during combustion, which can lead to a blockade of cellular respiration.[4]

• The Pyrrolidine Moiety: Pyrrolidine is a cyclic amine that is classified as a flammable liquid and can cause severe skin burns and eye damage.[5] It is also harmful if swallowed or inhaled.[5] The pyrrolidine scaffold is prevalent in many biologically active compounds and pharmaceuticals, indicating its potential for physiological effects.[6][7][8]

Given these characteristics, 2-(Pyrrolidin-1-ylmethyl)benzonitrile must be treated as a hazardous substance. The combination of acute toxicity from the nitrile group and the corrosive potential of the amine functionality necessitates stringent handling and disposal protocols.

Table 1: Hazard Profile of Constituent Moieties

Feature	Benzonitrile	Pyrrolidine	Inferred Risk for 2-(Pyrrolidin-1-ylmethyl)benzonitrile
Acute Toxicity	Harmful if swallowed or in contact with skin.[3][4]	Harmful if swallowed or if inhaled.[5]	High. Assume harmful by all routes of exposure.
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Causes severe skin burns.[5]	High. Assume potential for severe skin irritation or burns.
Eye Damage/Irritation	Causes eye irritation.[1][2]	Causes severe eye damage.[5]	High. Assume potential for serious eye damage.
Flammability	Combustible liquid.[1][4]	Highly flammable liquid and vapor.[5]	Moderate to High. Treat as a combustible or flammable substance. Keep away from ignition sources.[4][5]
Specific Hazards	Potential release of hydrogen cyanide.[4]	Corrosive.	High. Incompatible with strong acids and oxidizing agents.[3][9]

Pre-Disposal: Waste Segregation at the Source

Proper disposal begins the moment a material is designated as waste. To prevent dangerous reactions and ensure compliant disposal, immediate and correct segregation is paramount.

Causality: Segregating hazardous waste at the point of generation is a critical control measure. Mixing incompatible waste streams, such as placing nitrile-containing compounds with strong acids, can trigger violent chemical reactions or the release of toxic gases.[3][9] Adherence to a strict segregation protocol is a self-validating system for laboratory safety.

Protocol:

• Designate a Waste Stream: Establish a dedicated hazardous waste stream for 2-(Pyrrolidin-1-ylmethyl)benzonitrile and materials contaminated with it. This stream should be classified as "Non-halogenated Organic Waste."

• Solid vs. Liquid Waste:

  • Solid Waste: Contaminated personal protective equipment (PPE) like gloves, absorbent pads, and empty vials should be collected in a designated, clearly labeled, heavy-duty plastic bag or a lined, puncture-resistant container.

  • Liquid Waste: Unused or waste solutions of 2-(Pyrrolidin-1-ylmethyl)benzonitrile should be collected in a dedicated, chemically compatible, and shatterproof container (e.g., high-density polyethylene or coated glass). Never pour this chemical down the drain.[5]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to ensure the safe accumulation, storage, and disposal of 2-(Pyrrolidin-1-ylmethyl)benzonitrile waste. This process aligns with guidelines set forth by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[10][11][12]

Step 1: Containerization

• Select the Right Container: Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof screw cap. For liquid waste, do not fill the container beyond 90% of its capacity to allow for vapor expansion.[13]

• Keep Containers Closed: Waste containers must be kept tightly sealed when not in use.[14] This minimizes the release of harmful vapors and prevents spills.

Step 2: Labeling

• Proper Identification: All waste containers must be clearly and accurately labeled.[11] The label should be affixed to the container as soon as the first drop of waste is added.

• Essential Information: The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2-(Pyrrolidin-1-ylmethyl)benzonitrile." Do not use abbreviations or chemical formulas.

  • A clear indication of the hazards (e.g., "Toxic," "Corrosive," "Flammable").

  • The date on which waste was first added to the container (accumulation start date).

Step 3: Temporary Storage in the Laboratory

• Designated Accumulation Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[15] This area should be at or near the point of generation.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills. The secondary container should be made of a compatible material and be large enough to hold the entire contents of the primary container.

• Segregation: Store the waste away from incompatible materials, particularly strong acids and oxidizing agents.[3][9]

Step 4: Arranging for Professional Disposal

• Contact EHS: Once the waste container is full or if the waste has been accumulated for the maximum time allowed by your institution's policy (often 90-180 days), contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[15][16]

• Provide Information: Be prepared to provide the EHS department or contractor with all necessary information from the waste label. They will arrange for the transportation and ultimate disposal of the waste in compliance with all federal, state, and local regulations.[14]

• Disposal Method: The most common and appropriate disposal method for this type of organic chemical waste is high-temperature incineration in a licensed hazardous waste facility.[5][17] This process is equipped with afterburners and scrubbers to safely destroy the compound and neutralize harmful byproducts.[17]

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: If the material is flammable, extinguish all nearby flames and turn off any spark-producing equipment.[5]

• Ventilate: Ensure the area is well-ventilated.

• Consult SDS and EHS: Refer to the SDS for related compounds (benzonitrile, pyrrolidine) and contact your EHS department for guidance.

• Cleanup (if trained): Only personnel trained in hazardous spill cleanup should perform this task.

  • Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a lab coat, and respiratory protection if necessary.[4][18]

  • Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[1] Do not use combustible materials like paper towels to absorb large spills.

  • Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.[19]

  • Clean the spill area thoroughly with soap and water.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(Pyrrolidin-1-ylmethyl)benzonitrile waste.

Caption: Disposal workflow from waste generation to final documentation.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Benzonitrile, 99+%, spectrophotometric grade. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 2-Pyrrolidone. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. Retrieved from [Link]

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan. Retrieved from [Link]

• Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). Material Safety Data Sheet: Letrozole Impurity C. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Loba Chemie. (2016). Benzonitrile for Synthesis MSDS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). OSHA Laboratory Standard. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Benzonitrile. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

• Google Patents. (2005). Process for producing 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.

• PubMed. (2004). Removal of nitriles from synthetic wastewater by acrylonitrile utilizing bacteria. Retrieved from [Link]

• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Disposal of Chemicals used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals. Retrieved from [Link]

• OSHA Training. (n.d.). Occupational Exposure to Hazardous Chemicals in Laboratories. Retrieved from [Link]

• Hazardous Waste Experts. (n.d.). Are You In Compliance With Proper Lab Waste Disposal Regulations?. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: N-[(1-ethylpyrrolidin-2-yl)methyl]-2-methoxy-5-sulfamoylbenzamide. Retrieved from [Link]

• Frontiers. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: 2-Dimethylaminoacetonitrile. Retrieved from [Link]

• AEG Environmental. (2016). Best Practices for Hazardous Waste Disposal. Retrieved from [Link]

• YouTube. (2024). What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash?. Retrieved from [Link]

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